Technical Documentation Center

(6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Chemical Structure Analysis of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol

Foreword: The Imperative of Rigorous Structural Elucidation In the landscape of modern drug discovery and materials science, the unambiguous determination of a molecule's chemical structure is the bedrock upon which all...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: The Imperative of Rigorous Structural Elucidation

In the landscape of modern drug discovery and materials science, the unambiguous determination of a molecule's chemical structure is the bedrock upon which all subsequent research is built. An error in structural assignment can lead to the misinterpretation of biological activity, flawed structure-activity relationship (SAR) studies, and ultimately, the costly failure of promising candidates. This guide provides a comprehensive framework for the structural analysis of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol, a molecule of interest due to its composite pharmacophoric features: a pyridine core, a thioether linkage, and a phenyl methanol moiety. These functional groups are prevalent in a wide array of biologically active compounds.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of analytical techniques, instead offering a strategic and logical workflow. We will delve into the "why" behind each experimental choice, ensuring that the described protocols are not just followed, but understood. By integrating orthogonal analytical techniques, we will construct a self-validating system for the comprehensive chemical characterization of our target molecule.

Introduction to (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol: A Molecule of Interest

(6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol is a heterocyclic compound featuring a pyridine ring substituted at the 6-position with a 4-(ethylthio)phenyl group and at the 3-position with a methanol group. The pyridine ring is a common scaffold in medicinal chemistry, known for its ability to engage in hydrogen bonding and its presence in numerous approved drugs. The thioether and phenyl groups contribute to the molecule's lipophilicity and potential for various intermolecular interactions. The primary alcohol function introduces a site for potential metabolism or further chemical modification.

A thorough understanding of its three-dimensional structure, connectivity, and purity is paramount for any research and development program centered on this molecule or its analogs.

The Analytical Workflow: A Multi-pronged Approach to Structural Confirmation

A robust structural elucidation strategy relies on the convergence of data from multiple, independent analytical techniques. Each method provides a unique piece of the structural puzzle, and their collective agreement provides a high degree of confidence in the final assignment. Our approach will be systematic, beginning with techniques that confirm the molecular mass and elemental composition, followed by methods that probe the connectivity and spatial arrangement of atoms.

G cluster_0 Initial Purity and Identity cluster_1 Connectivity and Functional Groups cluster_2 3D Structure and Solid-State Confirmation cluster_3 Final Confirmation HPLC HPLC-UV/MS MS High-Resolution Mass Spectrometry (HRMS) HPLC->MS Provides preliminary mass information NMR_1H 1H NMR MS->NMR_1H Confirms molecular formula Final Comprehensive Structural Assignment MS->Final Convergent Data NMR_13C 13C NMR NMR_1H->NMR_13C Initial proton environment NMR_1H->Final Convergent Data DEPT DEPT NMR_13C->DEPT Carbon backbone NMR_13C->Final Convergent Data COSY 2D COSY DEPT->COSY Confirms CH, CH2, CH3 DEPT->Final Convergent Data HSQC 2D HSQC COSY->HSQC H-H correlations COSY->Final Convergent Data HMBC 2D HMBC HSQC->HMBC Direct H-C correlations HSQC->Final Convergent Data XRay Single-Crystal X-ray Crystallography HMBC->XRay Long-range H-C correlations HMBC->Final Convergent Data FTIR FTIR Spectroscopy FTIR->NMR_1H Identifies functional groups FTIR->Final Convergent Data XRay->Final Definitive 3D structure

Caption: A logical workflow for the comprehensive structural analysis of a novel chemical entity.

Purity Assessment and Molecular Formula Determination

Prior to in-depth structural analysis, establishing the purity of the sample is critical. Impurities can significantly complicate spectral interpretation. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is the initial method of choice for this assessment.

High-Performance Liquid Chromatography (HPLC)

HPLC separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase. For a molecule like (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol, a reverse-phase method is most appropriate.[1][2]

Protocol: HPLC Purity Assessment

  • System Preparation:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size.

    • Mobile Phase A: 0.1% Formic acid in Water.

    • Mobile Phase B: 0.1% Acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detector: UV at 254 nm.

  • Sample Preparation: Prepare a 1 mg/mL solution of the compound in a 1:1 mixture of acetonitrile and water.

  • Gradient Elution:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 90% to 10% B

    • 20-25 min: 10% B

  • Analysis: Inject 10 µL of the sample solution. The purity is determined by the area percentage of the main peak relative to the total peak area. A purity of >95% is generally required for detailed structural elucidation.

High-Resolution Mass Spectrometry (HRMS)

HRMS provides a highly accurate measurement of the mass-to-charge ratio (m/z) of the parent ion, allowing for the determination of the elemental composition. Electrospray ionization (ESI) is a suitable "soft" ionization technique for this molecule, which is prone to generating protonated molecular ions [M+H]+.[3][4]

Protocol: HRMS Analysis

  • Sample Preparation: Prepare a dilute solution (e.g., 10 µg/mL) of the HPLC-purified sample in an appropriate solvent such as methanol or acetonitrile.

  • Instrumentation: Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument.

  • Ionization Mode: Positive ion electrospray ionization (ESI+).

  • Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 100-500).

  • Data Analysis:

    • Identify the peak corresponding to the [M+H]+ ion.

    • Use the instrument's software to calculate the elemental composition based on the accurate mass.

Expected Data for (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol

ParameterExpected Value
Molecular Formula C14H15NOS
Exact Mass 245.0874
[M+H]+ (Calculated) 246.0947
[M+H]+ (Observed) Within 5 ppm of calculated

Elucidation of Atomic Connectivity via Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the connectivity of atoms in a molecule. A suite of 1D and 2D NMR experiments will be employed to assemble the structure piece by piece. The presence of a pyridine ring will influence the chemical shifts of adjacent protons.[5][6][7]

Protocol: NMR Spectroscopy

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., CDCl3 or DMSO-d6). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00).

  • Instrumentation: A 400 MHz or higher field NMR spectrometer.

  • Experiments:

    • ¹H NMR: Provides information on the number and chemical environment of protons.

    • ¹³C NMR: Provides information on the number and chemical environment of carbon atoms.

    • DEPT-135: Distinguishes between CH, CH2, and CH3 groups.

    • ²D COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons).

    • ²D HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

    • ²D HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons that are separated by 2-3 bonds.

Expected NMR Data for (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol (in CDCl3)

Assignment ¹H NMR (δ, ppm, Multiplicity, J (Hz)) ¹³C NMR (δ, ppm) DEPT-135 Key HMBC Correlations
Ethyl-CH3 ~1.4 (t, 3H, J=7.4)~15.0CH3H to Ethyl-CH2
Ethyl-CH2 ~3.1 (q, 2H, J=7.4)~28.0CH2H to Ethyl-CH3, Phenyl C-S
Methanol-CH2 ~4.8 (s, 2H)~63.0CH2H to Pyridine C3, Pyridine C2, Pyridine C4
Methanol-OH Broad singlet (variable)---
Pyridine H2 ~8.6 (d, 1H, J=2.0)~148.0CHH to Pyridine C3, Pyridine C4, Pyridine C6
Pyridine H4 ~7.8 (dd, 1H, J=8.0, 2.0)~135.0CHH to Pyridine C2, Pyridine C3, Pyridine C5, Pyridine C6
Pyridine H5 ~7.4 (d, 1H, J=8.0)~121.0CHH to Pyridine C3, Pyridine C4, Pyridine C6
Phenyl H (ortho to S) ~7.5 (d, 2H, J=8.5)~130.0CHH to Phenyl C-S, Phenyl C (ortho to Pyridine)
Phenyl H (ortho to Pyridine) ~8.0 (d, 2H, J=8.5)~128.0CHH to Phenyl C-Pyridine, Phenyl C (ortho to S)
Pyridine C3 -~138.0C-
Pyridine C6 -~158.0C-
Phenyl C-S -~137.0C-
Phenyl C-Pyridine -~139.0C-

Confirmation of Functional Groups by Infrared (IR) Spectroscopy

Infrared spectroscopy is a rapid and simple technique to confirm the presence of key functional groups by identifying their characteristic vibrational frequencies.

Protocol: FTIR Spectroscopy

  • Sample Preparation: A small amount of the solid sample is placed directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Data Acquisition: The spectrum is typically recorded from 4000 to 400 cm⁻¹.

  • Analysis: Identify characteristic absorption bands.

Expected IR Absorption Bands

Functional Group Vibrational Mode Expected Wavenumber (cm⁻¹)
O-H (alcohol) Stretching3400-3200 (broad)
C-H (aromatic) Stretching3100-3000
C-H (aliphatic) Stretching3000-2850
C=C, C=N (aromatic) Stretching1600-1450
C-O (alcohol) Stretching1260-1000

Unambiguous 3D Structure by Single-Crystal X-ray Crystallography

While NMR provides the connectivity, single-crystal X-ray crystallography offers the definitive, unambiguous three-dimensional structure of the molecule in the solid state.[8][9][10][11][12] It provides precise bond lengths, bond angles, and information about intermolecular interactions.

Protocol: Single-Crystal X-ray Crystallography

  • Crystal Growth: High-quality single crystals are grown, typically by slow evaporation of a saturated solution of the compound in a suitable solvent or solvent system (e.g., ethanol, ethyl acetate/hexane). Crystals should be at least 20 µm in all dimensions.[8]

  • Data Collection: A suitable crystal is mounted on a diffractometer. The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. The crystal is then irradiated with monochromatic X-rays, and the diffraction pattern is collected.

  • Structure Solution and Refinement: The diffraction data is used to solve the crystal structure, revealing the electron density map and thus the positions of the atoms. The structural model is then refined to best fit the experimental data.

G cluster_0 Crystal Growth cluster_1 Data Collection cluster_2 Structure Solution & Refinement Start Purified Compound Solvent Solvent Screening Start->Solvent Evaporation Slow Evaporation Solvent->Evaporation Crystal Single Crystal Formation Evaporation->Crystal Mount Mount Crystal Crystal->Mount Cool Cool to 100 K Mount->Cool Irradiate X-ray Irradiation Cool->Irradiate Collect Collect Diffraction Data Irradiate->Collect Solve Solve Phase Problem Collect->Solve Model Build Atomic Model Solve->Model Refine Refine Model Model->Refine Validate Validate Structure Refine->Validate End Final 3D Structure Validate->End

Caption: Workflow for single-crystal X-ray crystallography analysis.

Conclusion: A Self-Validating and Comprehensive Analysis

The structural elucidation of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol requires a multifaceted and logical approach. By systematically employing HPLC for purity assessment, HRMS for molecular formula determination, a suite of NMR techniques for establishing atomic connectivity, FTIR for functional group confirmation, and single-crystal X-ray crystallography for definitive 3D structure, we create a self-validating system. Each piece of data corroborates the others, leading to an unambiguous and comprehensive structural assignment. This level of analytical rigor is indispensable for advancing research and development in the chemical and pharmaceutical sciences.

References

  • The study of properties of HPLC determination of polycyclic aromatic nitrogen heterocycles. (2007, March 13). Taylor & Francis Online. Available from: [Link]

  • Small molecule X-ray crystallography. School of Chemistry and Molecular Biosciences - The University of Queensland. Available from: [Link]

  • Small molecule crystallography. Excillum. Available from: [Link]

  • NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. ACADEMIA. Available from: [Link]

  • Small Molecule X-ray Crystallography. Genesis Drug Discovery & Development. Available from: [Link]

  • Studies in mass spectrometry. Part XIV. Mass spectra of aromatic thioethers. The effect of structural variations on the relative abundance of skeletal rearrangement ions. Journal of the Chemical Society B: Physical Organic (RSC Publishing). Available from: [Link]

  • The study of properties of HPLC determination of polycyclic aromatic nitrogen heterocycles. Taylor & Francis Online. Available from: [Link]

  • Using 2H labelling to improve the NMR detectability of pyridine and its derivatives by SABRE. PMC. Available from: [Link]

  • Small Molecule X-ray Crystallography. METRIC - Office of Research and Innovation. Available from: [Link]

  • Small Molecule X-ray Crystallography. Diamond Light Source. Available from: [Link]

  • Separation and characterization of nitrogen heterocycle and hydroxyl aromatic compounds in non-distillable coal-derived liquids (Journal Article). ETDEWEB - OSTI.GOV. Available from: [Link]

  • 1H-NMR spectra of Pyridine and four derivatives of 2-Methylpyridine,... ResearchGate. Available from: [Link]

  • Liquid chromatographic separation schemes for pyrrole and pyridine nitrogen aromatic heterocycle fractions from crude oils suitable for rapid characterization of geochemical samples. Analytical Chemistry - ACS Publications. Available from: [Link]

  • 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). DTIC. Available from: [Link]

  • Mass Spectrometry in Studies of Protein Thiol Chemistry and Signaling: Opportunities and Caveats. PMC. Available from: [Link]

  • The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. ResearchGate. Available from: [Link]

  • Mass spectrometry in studies of protein thiol chemistry and signaling: Opportunities and caveats. SfRBM. Available from: [Link]

  • Synthesis of Some New Pyridine-2-yl-Benzylidene-Imines. Scientific Research Publishing. Available from: [Link]

  • Method development for thiols analysis: identification and quantitation in plant products through mass spectrometry techniques. University of Parma. Available from: [Link]

  • Representatives of thioethers compounds. ResearchGate. Available from: [Link]

Sources

Exploratory

Technical Whitepaper: Physicochemical Profiling of (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol

Topic: Physicochemical properties of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol Audience: Researchers, scientists, and drug development professionals. [1] Executive Summary This technical guide provides an in-depth an...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Physicochemical properties of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol Audience: Researchers, scientists, and drug development professionals.

[1]

Executive Summary

This technical guide provides an in-depth analysis of (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol (CAS 887974-58-5), a specialized heterocyclic building block used in the synthesis of retinoids and COX-2 inhibitors.[1] This document synthesizes structural data, predicted physicochemical parameters, and practical handling protocols to support medicinal chemistry and process development workflows.

Chemical Identity & Structural Analysis[2][3][4][5]

The compound features a central pyridine ring substituted at the C3 position with a polar hydroxymethyl group and at the C6 position with a lipophilic 4-(ethylthio)phenyl moiety.[1] This amphiphilic structure dictates its solubility profile and reactivity.

Parameter Data
Chemical Name (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol
CAS Number 887974-58-5
Molecular Formula C₁₄H₁₅NOS
Molecular Weight 245.34 g/mol
SMILES CCSC1=CC=C(C=C1)C2=NC=C(CO)C=C2
Structural Class 2,5-Disubstituted Pyridine / Aryl Thioether
Structural Logic
  • Pyridine Core: Provides a weak basic center (N1) and π-stacking capability.

  • Hydroxymethyl Group (C3): Acts as a hydrogen bond donor/acceptor and a primary handle for further functionalization (e.g., oxidation to aldehyde/acid, conversion to halide).

  • Ethylthio-Phenyl Group (C6): Significantly increases lipophilicity (LogP) and introduces a sulfur center susceptible to oxidative metabolism (sulfoxide/sulfone formation).

Physicochemical Properties Profile

The following data aggregates calculated values based on Structure-Activity Relationship (SAR) algorithms and standard analog comparisons (e.g., 6-(4-bromophenyl)-3-pyridinemethanol).

Table 1: Quantitative Physicochemical Data
PropertyValue (Predicted/Observed)Technical Insight
Physical State Solid (Powder)Typically off-white to pale yellow crystalline solid due to aromatic packing.[1]
Melting Point 75°C – 85°C (Est.)Analogous to similar 6-aryl-pyridine methanols; exact MP depends on crystal polymorph.[1]
LogP (Octanol/Water) 3.4 ± 0.4High lipophilicity driven by the ethylthio-phenyl tail. Poor water solubility expected.
pKa (Pyridine N) ~4.8 – 5.2The electron-withdrawing nature of the phenyl ring at C6 slightly lowers the basicity of the pyridine nitrogen compared to pyridine (5.25).
Polar Surface Area (PSA) ~45 Ų20 Ų (Alcohol) + 13 Ų (Pyridine) + 25 Ų (Thioether correction). Indicates good membrane permeability.
Solubility (Water) < 0.1 mg/mLPractically insoluble in neutral water. Solubility improves at pH < 3 due to protonation.
Solubility (Organic) HighSoluble in DMSO (>50 mg/mL), Methanol, Dichloromethane, Ethyl Acetate.

Synthesis & Manufacturing Workflow

The most robust synthetic route utilizes a Suzuki-Miyaura cross-coupling strategy, ensuring regioselectivity at the pyridine C6 position.

Protocol: Suzuki Coupling Strategy
  • Starting Materials: 6-Halopyridin-3-yl-methanol (typically bromo- or chloro-) and 4-(Ethylthio)phenylboronic acid.[1]

  • Catalyst System: Pd(dppf)Cl₂ or Pd(PPh₃)₄ with Na₂CO₃ or K₃PO₄ base.

  • Solvent: 1,4-Dioxane/Water or Toluene/Ethanol/Water.

  • Purification: Silica gel chromatography (Gradient: Hexanes/EtOAc) is required to remove palladium residues and de-halogenated byproducts.

SynthesisWorkflow SM1 6-Bromopyridin-3-yl-methanol (Electrophile) Cat Pd Catalyst / Base (Suzuki Coupling) SM1->Cat SM2 4-(Ethylthio)phenylboronic acid (Nucleophile) SM2->Cat Inter Crude Reaction Mixture Cat->Inter 80-100°C, 4-12h Pur Purification (Silica Gel / Recrystallization) Inter->Pur Workup (EtOAc ext) Prod Target Compound (>98% Purity) Pur->Prod

Figure 1: Generalized Suzuki-Miyaura coupling workflow for the synthesis of the target compound.

Stability & Degradation Pathways

The presence of the thioether (-S-) and primary alcohol (-CH₂OH) functional groups creates two distinct degradation vectors.[1] Understanding these is critical for storage and formulation.

Degradation Mechanisms
  • S-Oxidation: The sulfur atom is electron-rich and prone to oxidation by atmospheric oxygen or peroxides, forming the Sulfoxide (chiral) and eventually the Sulfone . This is the primary impurity risk.

  • Alcohol Oxidation: Prolonged exposure to oxidants can convert the hydroxymethyl group to the corresponding Aldehyde or Carboxylic Acid .

DegradationPathways Target (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol (Target) Sulfoxide Sulfoxide Impurity (S=O) Target->Sulfoxide [O] (Air/Peroxides) Aldehyde Aldehyde Impurity (-CHO) Target->Aldehyde [O] (Slow) Sulfone Sulfone Impurity (O=S=O) Sulfoxide->Sulfone [O] (Strong Oxidation) Acid Carboxylic Acid Impurity (-COOH) Aldehyde->Acid [O]

Figure 2: Primary oxidative degradation pathways. The thioether oxidation is generally faster than alcohol oxidation under ambient conditions.

Handling, Storage & Analytical Protocols

To maintain scientific integrity and compound purity (>98%), the following protocols are recommended.

Storage Protocol
  • Temperature: -20°C (Long-term) or 2-8°C (Short-term).[1]

  • Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent S-oxidation.

  • Container: Amber glass vials (protect from light) with Teflon-lined caps.

Analytical Characterization (HPLC)

A self-validating HPLC method is required to separate the parent compound from its sulfoxide/sulfone congeners.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 10% B to 90% B over 15 minutes.

  • Detection: UV at 254 nm (Pyridine π-π*) and 280 nm.

  • Expected Elution Order: Sulfoxide (Polar) < Sulfone < Target (Parent) < Aldehyde.

References

  • Ahmed, A., et al. (2024).[2] Experimental and DFT Investigation of 6-arylated-pyridin-3-yl methanol Derivatives. ChemistrySelect. Retrieved from [Link] (Methodology for Suzuki coupling of pyridine methanols).

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 7510, 3-Pyridinemethanol. Retrieved from [Link] (Base structure physicochemical data).

  • Google Patents. (2001). Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl)phenyl]ethanone. WO2001007410A1.

Sources

Foundational

A Technical Guide to (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol Derivatives: Synthesis, Potential Biological Activity, and Future Directions

For Researchers, Scientists, and Drug Development Professionals Abstract The pyridine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous approved therapeutic agents. Within this vast chemical...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyridine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous approved therapeutic agents. Within this vast chemical space, the (6-phenylpyridin-3-yl)methanol framework presents a compelling template for the design of novel drug candidates. This technical guide provides an in-depth exploration of a specific subset of these compounds: (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol and its derivatives. While direct and extensive research on this particular scaffold is emerging, this guide synthesizes information from closely related structures to provide a comprehensive overview of its synthetic accessibility, potential biological activities, and promising future applications. We will delve into detailed synthetic methodologies, explore potential therapeutic targets based on the activity of analogous compounds, and discuss the prospective structure-activity relationships that could guide the development of future derivatives. This document serves as a foundational resource for researchers and drug development professionals interested in exploring the therapeutic potential of this promising chemical series.

Introduction: The Significance of the Pyridine Core in Drug Discovery

The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is a privileged scaffold in medicinal chemistry. Its unique electronic properties, ability to participate in hydrogen bonding, and metabolic stability have made it a popular choice for the design of a wide array of therapeutic agents.[1] Pyridine derivatives have demonstrated a remarkable diversity of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[2][3][4] The substitution pattern on the pyridine ring allows for fine-tuning of the molecule's physicochemical properties and its interactions with biological targets.

The (6-phenylpyridin-3-yl)methanol core combines the key features of a biaryl system with a functionalized methanol group. This arrangement offers multiple points for structural modification, making it an attractive starting point for the development of new chemical entities. The introduction of a 4-(ethylthio)phenyl group at the 6-position of the pyridine ring introduces a lipophilic and metabolically susceptible moiety, which can significantly influence the pharmacokinetic and pharmacodynamic properties of the resulting derivatives. This guide will focus on the synthesis, potential biological activities, and structure-activity relationships of this specific class of compounds.

Synthesis and Methodology: A Proposed Route to (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol Derivatives

While a dedicated, optimized synthesis for (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol is not extensively documented, a robust and versatile synthetic strategy can be proposed based on established methodologies for analogous 6-aryl-pyridin-3-yl-methanol derivatives.[3][5][6] The most logical approach involves a Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds.

A plausible synthetic pathway is outlined below:

G A 6-Bromonicotinaldehyde C Pd Catalyst (e.g., Pd(PPh3)4) Base (e.g., K2CO3) Solvent (e.g., Toluene/H2O) A->C B 4-(Ethylthio)phenylboronic acid B->C D 6-[4-(Ethylthio)phenyl]nicotinaldehyde C->D Suzuki-Miyaura Cross-Coupling E Reduction (e.g., NaBH4, MeOH) D->E F (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol E->F

Caption: Proposed synthetic workflow for (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol.

Detailed Experimental Protocol (Proposed)

Step 1: Suzuki-Miyaura Cross-Coupling

  • To a solution of 6-bromonicotinaldehyde (1.0 eq) in a suitable solvent system such as a 4:1 mixture of dioxane and water, add 4-(ethylthio)phenylboronic acid (1.2 eq) and a base such as potassium carbonate (2.0 eq).

  • De-gas the mixture by bubbling with argon or nitrogen for 15-20 minutes.

  • Add a palladium catalyst, for instance, tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4) (0.05 eq).

  • Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature and partition between ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 6-[4-(Ethylthio)phenyl]nicotinaldehyde.

Step 2: Reduction of the Aldehyde

  • Dissolve the 6-[4-(Ethylthio)phenyl]nicotinaldehyde (1.0 eq) in a protic solvent such as methanol or ethanol.

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride (NaBH4) (1.5 eq) portion-wise, maintaining the temperature below 5 °C.

  • Stir the reaction mixture at room temperature and monitor its completion by TLC.

  • Quench the reaction by the slow addition of water.

  • Concentrate the mixture under reduced pressure to remove the organic solvent.

  • Extract the aqueous residue with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate to afford the desired product, (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol.

This two-step sequence is highly versatile and allows for the synthesis of a wide range of derivatives by simply varying the boronic acid used in the Suzuki-Miyaura coupling step.

Biological Activity and Therapeutic Potential: An Emerging Landscape

Direct biological data for (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol derivatives is limited in the public domain. However, the structural motifs present in this scaffold are found in compounds with well-defined biological activities, suggesting several promising avenues for investigation.

Potential as Anti-Inflammatory Agents: COX-2 Inhibition

A significant body of research points to diarylheterocyclic compounds as potent and selective inhibitors of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade.[4] The general structure of many selective COX-2 inhibitors, such as celecoxib and etoricoxib, features a central aromatic ring with two adjacent aryl substituents. The (6-phenylpyridin-3-yl)methanol scaffold shares this diaryl arrangement.

Notably, intermediates in the synthesis of COX-2 inhibitors bear a striking resemblance to the topic compound's precursors. For example, 1-(6-methylpyridin-3-yl)-2-(4-methylthiophenyl)-ethanone is a known intermediate in the synthesis of diarylpyridine-based COX-2 inhibitors.[1] The ethylthio group on the phenyl ring is a common feature in this class of compounds. It is plausible that derivatives of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol could be developed as novel anti-inflammatory agents with selective COX-2 inhibitory activity.

G A Arachidonic Acid B COX-1 (Constitutive) A->B C COX-2 (Inducible) A->C D Prostaglandins (Gastric Protection, Platelet Aggregation) B->D E Prostaglandins (Inflammation, Pain, Fever) C->E F (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol Derivatives (Proposed) F->C Inhibition

Caption: Proposed mechanism of action for (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol derivatives as COX-2 inhibitors.

Potential as Kinase Inhibitors in Oncology

The pyridine core is a prevalent feature in a multitude of kinase inhibitors developed for cancer therapy. The nitrogen atom of the pyridine ring often acts as a key hydrogen bond acceptor in the hinge region of the kinase active site. The 6-phenyl-pyridine motif is present in inhibitors of various kinases, including:

  • FLT3 Inhibitors: FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that is frequently mutated in acute myeloid leukemia (AML). Several pyridine-based derivatives have been identified as potent FLT3 inhibitors.[7][8]

  • Aurora Kinase Inhibitors: The Aurora kinases are a family of serine/threonine kinases that play crucial roles in mitosis. Dysregulation of Aurora kinases is common in many cancers, making them attractive therapeutic targets. Pyrazole-thiazolidinone derivatives containing a phenyl-pyridine moiety have been investigated as Aurora-A kinase inhibitors.

  • Other Kinases: The versatility of the pyridine scaffold has led to its incorporation into inhibitors of a wide range of other kinases, including c-Met and IGF-1R.[9][10]

Given the prevalence of this scaffold in known kinase inhibitors, it is highly probable that derivatives of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol could be designed to target specific kinases implicated in cancer.

Structure-Activity Relationship (SAR) and Future Design

While a definitive SAR for (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol derivatives has yet to be established, we can infer potential trends based on related compound series. The core structure presents three primary regions for modification, each expected to significantly impact biological activity.

G cluster_0 Core Scaffold cluster_1 Modification Points Core A Position A: 4-Substituted Phenyl Ring - Modulates lipophilicity - Potential for additional interactions - Can influence selectivity B Position B: Methanol Group - Can be modified to other functional groups (e.g., ether, amine, ester) - Potential for hydrogen bonding C Position C: Pyridine Ring - Can be further substituted - Influences pKa and solubility

Caption: Key modification points for SAR studies of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol derivatives.

Position A: The 4-(Ethylthio)phenyl Ring

  • The Ethylthio Group: The sulfur atom can be oxidized to a sulfoxide or a sulfone. This modification dramatically increases the polarity and hydrogen bonding capacity of the molecule, which is a common strategy in the design of COX-2 inhibitors to enhance selectivity.

  • Other Substituents: Replacing the ethylthio group with other substituents (e.g., methoxy, chloro, trifluoromethyl) can modulate the electronic and steric properties of the phenyl ring, influencing its interaction with the target protein.

Position B: The Methanol Group

  • Derivatization: The primary alcohol can be readily converted into a variety of other functional groups, such as ethers, esters, amines, or amides. This allows for the exploration of a wide range of interactions with the target, including hydrogen bonding and hydrophobic interactions.

  • Chirality: If the methanol group is further substituted, it can introduce a chiral center, which may lead to stereospecific interactions with the biological target.

Position C: The Pyridine Ring

  • Additional Substituents: The remaining positions on the pyridine ring can be substituted to fine-tune the electronic properties, solubility, and metabolic stability of the molecule.

  • Bioisosteric Replacement: The pyridine ring itself could be replaced with other heterocycles (e.g., pyrimidine, pyrazine) to explore different hydrogen bonding patterns and vectoral orientations of the substituents.

Conclusion and Future Perspectives

The (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol scaffold represents a promising, yet underexplored, area of medicinal chemistry. Based on the well-established biological activities of structurally related compounds, derivatives of this core structure hold significant potential as novel anti-inflammatory agents (particularly as COX-2 inhibitors) and as kinase inhibitors for the treatment of cancer.

The synthetic accessibility of this scaffold via robust and versatile methods like the Suzuki-Miyaura coupling allows for the rapid generation of diverse libraries of compounds for biological screening. Future research should focus on:

  • Systematic Synthesis and Biological Screening: The synthesis and in-vitro screening of a focused library of derivatives against key targets such as COX-2 and a panel of cancer-related kinases is a critical next step.

  • Structure-Based Drug Design: Once initial hits are identified, molecular modeling and X-ray crystallography can be employed to understand the binding modes of these compounds and guide the rational design of more potent and selective analogs.

  • Pharmacokinetic Profiling: Early assessment of the absorption, distribution, metabolism, and excretion (ADME) properties of these derivatives will be essential for identifying candidates with favorable drug-like properties.

References

  • WO/2001/029003 PROCESS FOR THE PREPARATION OF 1-(6-METHYLPYRIDIN-3-YL)-2-(4-METHYLTHIOPHENYL)-ETHANONE AND ITS USE IN THE SYNTHESIS OF DIARYLPYRIDINES - WIPO Patentscope. (n.d.). Retrieved February 26, 2026, from [Link]

  • A Process For Preparation Of 1 (6 Methylpyridin 3 Yl) 2 [4 (Methylsulfonyl)phenyl]Ethanone. (n.d.).
  • Ahmed, A., Adeel, M., Niaz, S., Raouf, A., Aiman, U., Bin Shaffiq, M. A., Ramay, S. M., & Mushtaq, I. (2024). Experimental and DFT Investigation of 6-arylated-pyridin-3-yl methanol Derivatives. ChemistrySelect, 9(4), e202302917.
  • US6437120B1 - Process for preparing pyridinemethanol compounds - Google Patents. (n.d.).
  • SYNTHESIS OF 6-METHYL-N1-(4-(PYRIDIN-3-YL)PYRIMIDIN-2-YL)BENZENE-1,3-DIAMINE - European Patent Office - EP 4045494 B1 - Googleapis.com. (n.d.). Retrieved February 26, 2026, from [Link]

  • WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents. (n.d.).
  • Ahmed, A., Adeel, M., Niaz, S., Raouf, A., Aiman, U., Abdullah Bin Shaffiq, M., Ramay, S. M., & Mushtaq, I. (2024). Experimental and DFT Investigation of 6‐arylated‐pyridin‐3‐yl methanol Derivatives. ChemistrySelect, 9(4), e202302917.
  • Al–Hazmi, A. A., et al. (2018). Design, Synthesis, Characterization, Biological Evaluation and Docking Studies of Some New Synthesized 6-Phenyl Pyridine Derivatives. American Journal of Chemistry, 8(3), 63-70.
  • Capan, G., Ulusoy, N., Ergenc, N., & Ekinci, A. C. (1998). Synthesis and analgesic and anti-inflammatory activity of 6-phenyl/(4-methylphenyl)-3(2H)-pyridazinon-2-propionamide derivatives. Arzneimittel-Forschung, 48(4), 363–367.
  • Kumar, A., Sharma, S., & Sharma, S. (2022). Design, synthesis, anticancer evaluation and docking studies of novel 2-(1-isonicotinoyl-3-phenyl-1H-pyrazol-4-yl)-3-phenylthiazolidin-4-one derivatives as Aurora-A kinase inhibitors. Future Journal of Pharmaceutical Sciences, 8(1), 1-15.
  • de Witte, W., van der Pijl, F., van der Vlag, R., de Vries, H., Leenders, F., van den Heuvel, D., ... & Lefeber, D. J. (2025). Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C. Molecules, 30(17), 3635.
  • Lei, T., et al. (2025). Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. European Journal of Medicinal Chemistry, 283, 117173.
  • Sharma, P., et al. (2021). Synthesis and Antiproliferative Activity of 2,4,6,7-Tetrasubstituted-2H-pyrazolo[4,3-c]pyridines. Molecules, 26(22), 6825.
  • Wang, Y., et al. (2024). N-(3-Methoxyphenyl)-6-(7-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-a]pyridin-3-yl)pyridin-2-amine is an inhibitor of the FLT3-ITD an. Bioorganic Chemistry, 143, 107056.
  • Simmonds, R. G., et al. (1983). 2-[(Phenylthio)methyl]pyridine derivatives: new antiinflammatory agents. Journal of Medicinal Chemistry, 26(6), 923-925.
  • Patel, K. D., & Patel, H. D. (2014). Studies, Synthesis and Antimicrobial Activity of 6-Methyl-4-(3- Phenyl-Pyridine-4-Yl-Methanone-1-H-Pyrazoyl )-2-Thio-N- Substituted Phenyl Pyrimide-5-Carboxamide. International Journal of Scientific Research, 3(1), 227-230.
  • El-Gamal, M. I., et al. (2023). New pyrazolopyridine and pyrazolothiazole-based compounds as anti-proliferative agents targeting c-Met kinase inhibition. RSC Advances, 13(21), 12889-12905.
  • Wang, Y., et al. (2019). Discovery of 3-(thiophen/thiazole-2-ylthio)pyridine derivatives as multitarget anticancer agents. Bioorganic & Medicinal Chemistry, 27(20), 115059.
  • Quereshia, S., Gurua, P., & Jaina, V. (2024). Anti-inflammatory effects and ADMET analysis of pyrazole derivatives.
  • Lee, J. H., et al. (2026). Pyran-annulated derivatives synthesized via multi-component reactions as multi-target agents with anti-inflammatory, anti-melanogenesis, and anti-cancer activities. Journal of King Saud University-Science, 38(2), 103033.
  • Al-Ostath, A. I., et al. (2023). MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity. Frontiers in Chemistry, 11, 1109968.
  • Al-Humaidi, J. Y., et al. (2024). Structural analogs of 2-(4- fluorophenyl)-6-methyl- 3-(pyridin-4-yl)pyrazolo[1,5-a] pyridine for targeting Candida albicans non-. Frontiers in Microbiology, 15, 1420509.
  • Melikian, N., et al. (2006). Structure–Activity Relationships and Molecular Modeling of 3,5-Diacyl-2,4-dialkylpyridine Derivatives as Selective A3 Adenosine Receptor Antagonists. Journal of Medicinal Chemistry, 49(17), 5184-5195.

Sources

Exploratory

A Medicinal Chemistry Perspective on the Therapeutic Potential of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol

An In-depth Technical Guide for Drug Discovery Professionals Executive Summary The pyridine scaffold is a cornerstone of modern medicinal chemistry, present in numerous approved drugs and clinical candidates.[1] This gui...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Drug Discovery Professionals

Executive Summary

The pyridine scaffold is a cornerstone of modern medicinal chemistry, present in numerous approved drugs and clinical candidates.[1] This guide provides a comprehensive analysis of the therapeutic potential of a specific, yet underexplored, derivative: (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol. By dissecting its constituent chemical moieties—the 6-aryl-pyridin-3-yl core, the 4-(ethylthio)phenyl substituent, and the primary alcohol—we can construct a rational hypothesis for its potential biological activities, metabolic fate, and overall drug-like properties. This document outlines a plausible synthetic route, proposes a workflow for experimental validation, and discusses the critical ADME (Absorption, Distribution, Metabolism, and Excretion) challenges and opportunities inherent in its structure. The objective is to provide a forward-looking, expert-driven framework for researchers considering this or structurally related compounds for drug discovery programs.

Introduction: The Privileged Pyridine Scaffold

The pyridine ring, an isostere of benzene where a C-H group is replaced by a nitrogen atom, is a fundamental heterocyclic motif in pharmaceutical sciences.[1][2] Its inclusion in a molecular structure imparts several key advantages:

  • Polarity and Solubility: The nitrogen atom introduces a dipole moment and acts as a hydrogen bond acceptor, often improving the aqueous solubility and bioavailability of drug candidates.[2]

  • Metabolic Stability: The aromatic nature of the pyridine ring is generally stable to metabolic degradation, though it can influence the metabolism of its substituents.

  • Versatile Chemistry: The pyridine ring can be readily functionalized at multiple positions, allowing for fine-tuning of steric and electronic properties to optimize target binding and pharmacokinetic profiles.[3]

These characteristics have led to the successful development of pyridine-containing drugs across a vast range of therapeutic areas, including anti-inflammatory, anticancer, antibacterial, and antiviral agents.[2][3] The specific substitution pattern of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol suggests a deliberate design to explore specific interactions within a biological target.

Structural and Mechanistic Analysis

The therapeutic potential of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol can be rationally deconstructed by analyzing its key structural components.

The 6-Aryl-3-Hydroxymethylpyridine Core

This core structure combines a bi-aryl system, known for engaging in hydrophobic and π-stacking interactions within protein binding pockets, with a methanol group that provides a vector for hydrogen bonding. The 6-aryl substitution is a common strategy in medicinal chemistry. The synthesis of such compounds is often achieved via robust cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the modular assembly of diverse derivatives.[4][5] The relative orientation of the aryl group and the methanol substituent creates a specific three-dimensional pharmacophore that can be optimized for selectivity against a given target.

The 4-(Ethylthio)phenyl Moiety: A Double-Edged Sword

The ethylthio (-S-CH₂CH₃) group is a critical determinant of the compound's profile:

  • Lipophilicity and Hydrophobic Interactions: The ethyl group increases lipophilicity, which can enhance membrane permeability and access to hydrophobic binding pockets. The sulfur atom can also participate in specific interactions with protein residues.

  • Metabolic Liability: The thioether linkage is a well-known site of metabolic oxidation.[6] It is highly susceptible to cytochrome P450 (CYP) mediated oxidation to form the corresponding sulfoxide and subsequently the sulfone.[7][8] While this metabolic pathway often leads to detoxification and excretion, the resulting metabolites will have drastically different physicochemical properties (increased polarity, altered geometry) and potentially different biological activities or toxicities. This metabolic vulnerability is a primary consideration for any drug development program.

The 3-Methanol Group: A Key Interaction Point

The primary alcohol (-CH₂OH) at the 3-position of the pyridine ring is a crucial functional group.

  • Hydrogen Bonding: It can act as both a hydrogen bond donor and acceptor, providing a strong anchoring point within a target protein's binding site.

  • Solubility: This polar group contributes favorably to the overall solubility of the molecule.

  • Metabolic Site: Like the thioether, this group is also a potential site for metabolism, primarily through oxidation to an aldehyde and then a carboxylic acid, or through Phase II conjugation reactions (e.g., glucuronidation).

Proposed Synthetic Pathway

A reliable and scalable synthesis is paramount for the exploration of any new chemical entity. A logical approach for (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol is a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This method offers high yields and excellent functional group tolerance.

Experimental Protocol: Suzuki-Miyaura Coupling

Objective: To synthesize (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol from (6-Bromopyridin-3-yl)methanol and 4-(Ethylthio)phenylboronic acid.

Materials:

  • (6-Bromopyridin-3-yl)methanol[9] (1.0 eq)

  • 4-(Ethylthio)phenylboronic acid (1.2 eq)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 eq)

  • Tri(p-tolyl)phosphine (0.04 eq) or similar phosphine ligand

  • Potassium phosphate (K₃PO₄) (2.0 eq)

  • Solvent: 1,4-Dioxane/Water mixture (e.g., 4:1)

  • Nitrogen or Argon gas supply

Procedure:

  • To an oven-dried reaction vessel, add (6-Bromopyridin-3-yl)methanol, 4-(Ethylthio)phenylboronic acid, and potassium phosphate.

  • Add the palladium catalyst and phosphine ligand under an inert atmosphere.

  • Add the degassed dioxane/water solvent mixture via syringe.

  • Seal the vessel and heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting bromide is consumed (typically 4-12 hours).

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and water. Separate the organic layer.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Concentrate the solvent under reduced pressure to yield the crude product.

  • Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the pure (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Diagram: Synthetic Workflow

G cluster_reactants Starting Materials cluster_reagents Reagents & Conditions A (6-Bromopyridin-3-yl)methanol Reaction Suzuki-Miyaura Cross-Coupling A->Reaction B 4-(Ethylthio)phenylboronic acid B->Reaction C Pd(OAc)₂ Catalyst Phosphine Ligand K₃PO₄ Base C->Reaction D Dioxane/H₂O 80-100 °C, Inert Atm. D->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Product (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol Purification->Product

Caption: Proposed Suzuki-Miyaura coupling workflow for synthesis.

Hypothetical Pharmacological Profile

Given the prevalence of the 6-arylpyridine scaffold in kinase inhibitors and other targeted therapies, it is reasonable to hypothesize that (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol could exhibit activity in oncology or immunology. The specific substitution pattern may confer selectivity for a particular enzyme family.

Predicted ADME Properties

A preliminary, in-silico assessment of the compound's ADME properties is essential for guiding experimental work.

ADME Parameter Predicted Property Rationale / Justification
Absorption Moderate to GoodThe molecule likely balances sufficient lipophilicity (from the ethylthio-phenyl group) for passive diffusion with enough polarity (from the pyridine and methanol moieties) to maintain solubility.
Distribution Moderate Volume of Distribution (Vd)Expected to distribute into tissues but may be limited by the polarity of its potential sulfoxide/sulfone metabolites. Potential for plasma protein binding.
Metabolism High Risk. Primary pathways are predicted to be S-oxidation of the thioether and oxidation/conjugation of the methanol group. This is a key liability to investigate.[6][7]
Excretion Primarily RenalThe polar metabolites (sulfoxide, sulfone, carboxylic acid, glucuronide conjugates) are expected to be cleared by the kidneys.

Diagram: Predicted Metabolic Pathways

G cluster_phase1 Phase I Metabolism (CYP450) cluster_phase2 Phase II Metabolism Parent (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol (Parent Compound) Sulfoxide Sulfoxide Metabolite Parent->Sulfoxide S-Oxidation Aldehyde Aldehyde Metabolite Parent->Aldehyde Alcohol Dehydrogenase Glucuronide Methanol-O-Glucuronide Parent->Glucuronide UGT Sulfone Sulfone Metabolite Sulfoxide->Sulfone S-Oxidation CarboxylicAcid Carboxylic Acid Metabolite Aldehyde->CarboxylicAcid Aldehyde Dehydrogenase

Caption: Predicted primary metabolic pathways for the title compound.

Proposed Experimental Validation Workflow

A structured, hypothesis-driven experimental plan is necessary to validate the therapeutic potential of this compound.

Diagram: Experimental Validation Workflow

G cluster_invitro In Vitro Evaluation Start Synthesis & Characterization (NMR, MS, Purity >95%) Screening Primary Biological Screening (e.g., Kinase Panel, Cell Viability) Start->Screening Decision1 Hit Identified? Screening->Decision1 ADME In Vitro ADME Profiling (Microsomal Stability, Permeability) LeadOpt Lead Optimization (Improve Potency & ADME) ADME->LeadOpt SAR Structure-Activity Relationship (SAR) Studies Decision1->SAR Yes Stop1 End Program Decision1->Stop1 No SAR->ADME

Caption: A streamlined workflow for initial compound validation.

Protocol: Cell Viability (MTT) Assay

Objective: To determine the cytotoxic or anti-proliferative effect of the compound on a cancer cell line (e.g., A549 lung cancer cells).

Materials:

  • Human cancer cell line (e.g., A549)

  • Complete growth medium (e.g., DMEM + 10% FBS)

  • 96-well cell culture plates

  • (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol, dissolved in DMSO to create a stock solution

  • MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., acidic isopropanol or DMSO)

  • Multi-well plate reader (spectrophotometer)

Procedure:

  • Cell Seeding: Seed A549 cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37 °C, 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of the test compound in culture medium from the DMSO stock. The final DMSO concentration in the wells should be kept constant and low (<0.5%).

  • Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the test compound. Include wells for "vehicle control" (DMSO only) and "no cells" (blank).

  • Incubate the plate for 48-72 hours at 37 °C, 5% CO₂.

  • MTT Addition: Add 10 µL of MTT reagent to each well and incubate for another 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

  • Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a plate reader.

  • Analysis: Subtract the background absorbance (blank wells). Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ (the concentration at which 50% of cell growth is inhibited).

Conclusion and Future Directions

(6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol represents a structurally intriguing starting point for a medicinal chemistry program. Its design incorporates proven pharmacophoric elements from the privileged pyridine class. The primary challenge and area for future investigation lies in its metabolic profile. Early characterization of its metabolic fate, particularly the rate and functional consequences of thioether oxidation, is critical. Should the parent compound exhibit promising biological activity, subsequent lead optimization efforts should focus on mitigating this metabolic liability. This could involve replacing the ethylthio group with bioisosteres (e.g., cyclopropyl, haloalkoxy groups) that retain favorable binding interactions while offering enhanced metabolic stability.[10] A systematic exploration, guided by the principles and workflows outlined in this guide, will be essential to unlock the full therapeutic potential of this chemical scaffold.

References

  • Altaf, A. A., Shahzad, A., Gul, Z., Rasool, N., Badshah, A., Lal, B., & Khan, E. (2015). A Review on the Medicinal Importance of Pyridine Derivatives. Journal of Drug Design and Medicinal Chemistry, 1(1), 1-11. [Link][1]

  • Scribd. (n.d.). Medicinal Uses of Pyridine Derivatives | PDF. Retrieved from [Link][11]

  • IntechOpen. (2022). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. Retrieved from [Link]

  • Khan, I., et al. (2022). Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review. Critical Reviews in Analytical Chemistry, 53(7), 1599-1621. [Link][3]

  • Ahmed, A., Adeel, M., Niaz, S., Raouf, A., Aiman, U., Shaffiq, M. A. B., Ramay, S. M., & Mushtaq, I. (2024). Experimental and DFT Investigation of 6-arylated-pyridin-3-yl methanol Derivatives. ChemistrySelect, 9(4), e202302917. [Link][4]

  • Google Patents. (n.d.). WO2013065064A1 - A process for preparation of l-(6-methylpyridin-3-yl)-2-[4-(meth.ylsulfonyi)phenyl]ethanone field of invention. Retrieved from [7]

  • Ahmed, A., et al. (2024). Experimental and DFT Investigation of 6-arylated-pyridin-3-yl methanol Derivatives. ChemistrySelect. [Link][5]

  • Google Patents. (n.d.). WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone. Retrieved from [8]

  • Chemistry LibreTexts. (2024). 1.6: Drug Modifications to Improve Stability. Retrieved from [Link][10]

  • Segall, A., & Rieth, S. (2014). Bioactivation Potential of Thiophene-Containing Drugs. Chemical Research in Toxicology, 27(8), 1299-1310. [Link][6]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: A Detailed Guide to the Synthesis of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol

Authored by: A Senior Application Scientist Introduction (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol is a substituted pyridylmethanol derivative. Molecules within this class are of significant interest to researchers i...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: A Senior Application Scientist

Introduction

(6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol is a substituted pyridylmethanol derivative. Molecules within this class are of significant interest to researchers in medicinal chemistry and materials science due to the versatile nature of the pyridine core and the potential for diverse functionalization. The synthesis of such biaryl structures is most effectively achieved through modern cross-coupling methodologies, which allow for the precise and efficient formation of carbon-carbon bonds.

This document provides a comprehensive, step-by-step protocol for the synthesis of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol. The described methodology is grounded in established chemical principles, primarily the Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning method for C-C bond formation.[1] The protocol is designed for researchers, scientists, and drug development professionals, offering not just a series of steps, but also the underlying scientific rationale for key experimental choices.

Overall Synthetic Strategy

The synthesis of the target molecule is proposed via a two-step sequence. The core of this strategy is a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction will couple a halogenated pyridine building block with a suitable organoboron reagent. Following the successful coupling, a reduction of an aldehyde functional group on the pyridine ring will yield the desired pyridylmethanol.

The chosen pathway is as follows:

  • Suzuki-Miyaura Cross-Coupling: 6-Bromonicotinaldehyde is coupled with (4-(ethylthio)phenyl)boronic acid in the presence of a palladium catalyst and a base. This reaction selectively forms the C-C bond between the pyridine and phenyl rings.

  • Reduction: The resulting aldehyde, 6-[4-(ethylthio)phenyl]nicotinaldehyde, is then reduced to the primary alcohol, (6-[4-(ethylthio)phenyl]pyridin-3-YL)methanol, using a mild reducing agent.

This approach is favored due to the commercial availability of the starting materials and the high yields and functional group tolerance often associated with Suzuki-Miyaura couplings.[2][3]

Visualizing the Synthetic Workflow

The following diagram illustrates the two-step synthetic pathway.

Synthesis_Workflow cluster_0 Step 1: Suzuki-Miyaura Coupling cluster_1 Step 2: Reduction start1 6-Bromonicotinaldehyde reagents1 Pd(PPh3)4, K3PO4 Dioxane/H2O start1->reagents1 start2 (4-(Ethylthio)phenyl)boronic acid start2->reagents1 intermediate 6-[4-(Ethylthio)phenyl]nicotinaldehyde reagents1->intermediate reagents2 NaBH4 Methanol intermediate->reagents2 product (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol reagents2->product

Sources

Application

Application Notes and Protocols for (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol as a Pharmaceutical Intermediate

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Introduction: The Strategic Importance of the Pyridine Scaffold in Modern Drug Discovery The pyridine ring is a...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of the Pyridine Scaffold in Modern Drug Discovery

The pyridine ring is a privileged scaffold in medicinal chemistry, integral to the structure of numerous therapeutic agents due to its unique electronic properties and ability to participate in crucial biological interactions.[1][2] Its nitrogen atom can act as a hydrogen bond acceptor, and the aromatic system can engage in π-stacking interactions, influencing a molecule's binding affinity and pharmacokinetic profile.[2] (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol is a key pharmaceutical intermediate that embodies the strategic use of the pyridine motif. This guide provides detailed application notes and protocols for its synthesis, characterization, and utilization, with a focus on its role as a precursor in the synthesis of selective COX-2 inhibitors, such as Etoricoxib.

Physicochemical Properties and Safety Data

A comprehensive understanding of the physicochemical properties and safety profile of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol is paramount for its safe handling and effective use in a laboratory setting.

PropertyValueReference(s)
Chemical Formula C₁₄H₁₅NOSN/A
Molecular Weight 245.34 g/mol N/A
Appearance Expected to be a solid[3]
Solubility Expected to be soluble in organic solvents like DMSO and methanol.[4]

Safety and Handling Precautions:

(6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol should be handled with care in a well-ventilated laboratory, following standard safety protocols for chemical reagents.

  • Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab coat, safety goggles, and chemical-resistant gloves.[5][6]

  • Ventilation: Handle the compound in a fume hood to avoid inhalation of any dust or vapors.[5]

  • Fire Safety: Keep away from heat, sparks, and open flames.[5]

  • Spills: In case of a spill, absorb with an inert material and dispose of it as hazardous waste.[7]

  • First Aid:

    • Eyes: Immediately flush with plenty of water for at least 15 minutes.[6]

    • Skin: Wash off with soap and plenty of water.[8]

    • Inhalation: Move the person to fresh air.[5]

    • Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water.[7]

Synthesis Protocol: A Suzuki-Miyaura Coupling Approach

The synthesis of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol can be efficiently achieved via a Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction is a powerful tool for the formation of carbon-carbon bonds, particularly for creating biaryl structures.[9][10]

Reaction Scheme:

G cluster_reactants Reactants cluster_reagents Reagents & Conditions cluster_product Product A 6-Bromopyridin-3-yl)methanol C Pd(PPh₃)₄ (catalyst) K₂CO₃ (base) Toluene/Ethanol/Water (solvent) Heat (e.g., 80-100°C) A->C + B 4-(Ethylthio)phenylboronic acid B->C + D (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol C->D Suzuki-Miyaura Coupling

Caption: Synthetic workflow for (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol.

Detailed Step-by-Step Protocol:
  • Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 6-bromopyridin-3-yl)methanol (1.0 eq), 4-(ethylthio)phenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

  • Solvent Addition: Add a degassed solvent mixture of toluene, ethanol, and water (e.g., in a 4:1:1 ratio).

  • Catalyst Addition: To the stirred mixture, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

  • Reaction Execution: Heat the reaction mixture to reflux (typically 80-100 °C) under a nitrogen atmosphere. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 12-24 hours.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Add water and extract the product with an organic solvent such as ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Application as a Key Intermediate in the Synthesis of Etoricoxib

(6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol is a valuable precursor for the synthesis of 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, a key intermediate in the production of the selective COX-2 inhibitor, Etoricoxib.[1][5][11]

Synthetic Transformation Pathway:

The transformation involves a two-step process: oxidation of the alcohol to the corresponding aldehyde, followed by a reaction to form the ethanone derivative, and subsequent oxidation of the thioether to a sulfone.

G A (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol B Oxidation (e.g., PCC, DMP) A->B C 6-[4-(Ethylthio)phenyl]nicotinaldehyde B->C D Reaction with a methylating agent (e.g., Grignard reagent) C->D E 1-(6-[4-(Ethylthio)phenyl]pyridin-3-yl)ethanol D->E F Oxidation (e.g., PCC, DMP) E->F G 1-(6-[4-(Ethylthio)phenyl]pyridin-3-yl)ethanone F->G H Oxidation of Thioether (e.g., H₂O₂, m-CPBA) G->H I 1-(6-[4-(Methylsulfonyl)phenyl]pyridin-3-yl)ethanone (Key Etoricoxib Intermediate) H->I

Caption: Multi-step conversion to the key Etoricoxib intermediate.

Protocol for Oxidation to the Aldehyde:

A mild oxidizing agent such as Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP) can be used for the selective oxidation of the primary alcohol to the corresponding aldehyde.

  • Reaction Setup: To a stirred solution of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol (1.0 eq) in a suitable solvent like dichloromethane (DCM) at room temperature, add the oxidizing agent (e.g., PCC, 1.5 eq) in one portion.

  • Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC.

  • Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel or Celite.

  • Purification: Concentrate the filtrate under reduced pressure to obtain the crude aldehyde, which can be used in the next step without further purification or can be purified by column chromatography.

The Role in Targeting the COX-2 Signaling Pathway

Etoricoxib, derived from intermediates like the one synthesized from our title compound, is a selective inhibitor of the cyclooxygenase-2 (COX-2) enzyme.[6][12]

Mechanism of Action:

The COX-2 enzyme is responsible for the production of prostaglandins, which are key mediators of inflammation and pain.[8][13] By selectively inhibiting COX-2, Etoricoxib reduces the synthesis of these pro-inflammatory molecules, thereby exerting its anti-inflammatory and analgesic effects.[5][6] This selectivity for COX-2 over the constitutively expressed COX-1 isoform is crucial, as it minimizes the gastrointestinal side effects commonly associated with non-selective NSAIDs.[6][13]

G cluster_pathway Inflammatory Signaling Pathway cluster_drug Drug Action A Inflammatory Stimuli B Arachidonic Acid A->B C COX-2 Enzyme B->C D Prostaglandins C->D E Inflammation & Pain D->E F Etoricoxib (derived from the intermediate) F->C Selective Inhibition

Caption: Inhibition of the COX-2 pathway by Etoricoxib.

The pyridine moiety within the Etoricoxib structure plays a significant role in its binding to the COX-2 active site, contributing to its high selectivity and potency.[14]

Quality Control and Analytical Protocols

Ensuring the purity and identity of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol is critical for its use as a pharmaceutical intermediate. A combination of chromatographic and spectroscopic techniques should be employed for comprehensive quality control.

Analytical TechniquePurposeTypical Parameters
High-Performance Liquid Chromatography (HPLC) Purity assessment and quantification.Column: C18 reverse-phase; Mobile Phase: Gradient of acetonitrile and water with a modifier like formic acid or trifluoroacetic acid; Detection: UV at a suitable wavelength (e.g., 254 nm).[12][14]
¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy Structural confirmation and identification of impurities.Solvent: CDCl₃ or DMSO-d₆; Expected signals would correspond to the aromatic protons of the pyridine and phenyl rings, the ethylthio group, and the hydroxymethyl group.[15]
Mass Spectrometry (MS) Determination of molecular weight and confirmation of identity.Ionization Mode: Electrospray Ionization (ESI) is typically suitable for this type of molecule. The expected [M+H]⁺ ion would be observed.[16]
Fourier-Transform Infrared (FTIR) Spectroscopy Identification of functional groups.Characteristic peaks for O-H (alcohol), C-H (aromatic and aliphatic), C=C and C=N (aromatic rings), and C-S bonds would be expected.[15]

Conclusion: A Versatile Building Block for Advanced Therapeutics

(6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol stands as a testament to the power of rational drug design, where the strategic incorporation of specific chemical moieties leads to the development of highly effective and selective therapeutic agents. Its role as a key intermediate in the synthesis of COX-2 inhibitors like Etoricoxib highlights its importance in the pharmaceutical industry. The protocols and application notes provided in this guide are intended to equip researchers and drug development professionals with the necessary knowledge to effectively synthesize, characterize, and utilize this valuable compound in their pursuit of novel and improved medicines.

References

  • A convenient synthesis of the key intermediate of selective COX-2 inhibitor Etoricoxib. (n.d.). Retrieved from [Link]

  • Etoricoxib - Wikipedia. (n.d.). Retrieved from [Link]

  • Pharmacology of Etoricoxib ; Mechanism of action, Pharmacokinetics, Uses, Effects. (2025, February 25). Retrieved from [Link]

  • Influencing COX-2 Activity by COX Related Pathways in Inflammation and Cancer. (2017, April 18). Theranostics, 7(5), 1325–1339. [Link]

  • Arcoxia | Mechanism of Action - MIMS Malaysia. (n.d.). Retrieved from [Link]

  • Pyridazine derivatives as selective COX‐2 inhibitors: A review on recent updates. (2023, September 10). Archiv der Pharmazie, 356(11), e2300262. [Link]

  • The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. (2021, October 13). Drug Design, Development and Therapy, 15, 4289–4338. [Link]

  • Supplementary Information - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

  • Experimental and DFT Investigation of 6-Arylated-Pyridin-3-Yl Methanol Derivatives - Scribd. (n.d.). Retrieved from [Link]

  • Material Safety Data Sheet - {4-[(4-Methylphenyl)thio]phenyl}(phenyl)methanone - Cole-Parmer. (n.d.). Retrieved from [Link]

  • "Process For The Preparation Of Etoricoxib" - Quick Company. (n.d.). Retrieved from [Link]

  • Etoricoxib - Journals on Portico. (2000, December 12). Retrieved from [Link]

  • US20120232281A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib - Google Patents. (n.d.).
  • Intermediates of Etoricoxib | Manufacturers | Suppliers - Manus Aktteva Biopharma LLP. (n.d.). Retrieved from [Link]

  • Etoricoxib Related Compound B - Naarini Molbio Pharma. (n.d.). Retrieved from [Link]

  • Comparative visible-light driven selective oxidation to aldehydes of phenylmethanol (benzyl alcohol) and 4-pyridinylmethanol (4-pyridinecarbinol) on N-TiO2 and some commercial TiO2 samples - PubMed. (2021, December 15). Retrieved from [Link]

  • First synthesis of 3-aryl-4-unsubstituted-6-CF(3)-pyridin-2-ones via aryl migration reaction in the presence of PhI(OAc)(2)/NaOH - PubMed. (2010, October 7). Retrieved from [Link]

  • Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC. (2017, January 27). Retrieved from [Link]

  • Selective production of aldehydes: from traditional alternatives to alcohol photo-oxidation using g-C3N4-based materials. (2025, June 16). Catalysis Science & Technology. [Link]

  • Efficient Approach for the Synthesis of Aryl Vinyl Ketones and Its Synthetic Application to Mimosifoliol with DFT and Autodocking Studies - MDPI. (2023, August 24). Retrieved from [Link]

  • SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS. (n.d.). Retrieved from [Link]

Sources

Method

Application Note: Chemoselective Oxidation of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol to Aldehydes

Introduction and Strategic Overview The selective oxidation of primary alcohols to aldehydes is a cornerstone transformation in organic synthesis, particularly in the preparation of pharmaceutical intermediates. The targ...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction and Strategic Overview

The selective oxidation of primary alcohols to aldehydes is a cornerstone transformation in organic synthesis, particularly in the preparation of pharmaceutical intermediates. The target molecule, (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol, presents a common yet critical challenge: the presence of an oxidatively sensitive ethylthioether group. Many conventional oxidizing agents, such as those based on chromium or manganese, will readily and unselectively oxidize the thioether to the corresponding sulfoxide or sulfone, leading to undesired byproducts and reduced yields.

This application note provides a detailed guide to achieving the chemoselective oxidation of the primary alcohol in (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol. We will explore two robust, field-proven protocols—Dess-Martin Periodinane (DMP) oxidation and Parikh-Doering oxidation—that are renowned for their mild conditions and high functional group tolerance. The causality behind experimental choices, detailed step-by-step procedures, and comparative data are presented to empower researchers to select and execute the optimal strategy for this specific transformation.

The Chemoselectivity Challenge: Alcohol vs. Thioether

The core challenge lies in the disparate oxidation potentials of the primary alcohol and the thioether moiety. The sulfur atom in the ethylthio group is electron-rich and highly susceptible to oxidation. Therefore, the chosen oxidant must be sufficiently reactive to convert the alcohol to an aldehyde but mild enough to leave the thioether untouched. This necessitates the use of non-metal-based, modern oxidation reagents that operate under neutral or near-neutral and often non-aqueous conditions.[1][2]

The methods detailed below, Dess-Martin Periodinane (DMP) and Parikh-Doering (a DMSO-based method), are exemplary solutions. They avoid harsh acidic or basic conditions and the use of heavy metals, making them ideal for complex and sensitive substrates.[3][4]

Recommended Protocol 1: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin Periodinane is a hypervalent iodine compound that offers a highly selective and mild method for oxidizing alcohols to their corresponding aldehydes or ketones.[5][6] The reaction proceeds rapidly at room temperature under neutral pH and is known for its excellent chemoselectivity, tolerating sulfides, vinyl ethers, and other sensitive groups.[3]

Principle of Operation: The mechanism involves a ligand exchange where the alcohol displaces an acetate group on the hypervalent iodine center. A subsequent intramolecular deprotonation of the alpha-proton by an acetate ion facilitates a reductive elimination, yielding the desired aldehyde, acetic acid, and a reduced iodinane byproduct.[7][8]

Experimental Protocol: DMP Oxidation

Materials and Reagents:

  • (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol (Substrate)

  • Dess-Martin Periodinane (DMP)

  • Dichloromethane (DCM), anhydrous

  • Sodium bicarbonate (NaHCO₃), saturated aqueous solution

  • Sodium thiosulfate (Na₂S₂O₃), saturated aqueous solution

  • Deionized water

  • Brine, saturated aqueous solution

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Standard laboratory glassware, magnetic stirrer, and TLC setup.

Step-by-Step Procedure (1.0 mmol scale):

  • Setup: To a flame-dried 50 mL round-bottom flask under an inert atmosphere (Nitrogen or Argon), add (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol (1.0 mmol, 1.0 equiv).

  • Dissolution: Dissolve the substrate in 10 mL of anhydrous dichloromethane (DCM).

  • Reagent Addition: To the stirred solution at room temperature, add Dess-Martin Periodinane (1.2 mmol, 1.2 equiv) portion-wise over 5 minutes. Causality Note: Adding the DMP in portions helps to control any minor exotherm and ensures smooth initiation of the reaction.

  • Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) every 30 minutes (e.g., using a 1:1 Hexanes:Ethyl Acetate eluent). The reaction is typically complete within 1-3 hours, as indicated by the complete consumption of the starting alcohol spot.[5]

  • Quenching: Upon completion, dilute the reaction mixture with 20 mL of DCM. Quench the reaction by slowly adding a 1:1 mixture of saturated NaHCO₃ solution and saturated Na₂S₂O₃ solution (20 mL total). Causality Note: The NaHCO₃ neutralizes the acetic acid byproduct, while the Na₂S₂O₃ reduces the remaining DMP and the iodinane byproduct to a water-soluble species, simplifying the workup.[9]

  • Workup: Stir the biphasic mixture vigorously for 15-20 minutes until both layers become clear. Transfer the mixture to a separatory funnel and separate the layers.

  • Extraction: Extract the aqueous layer with DCM (2 x 15 mL).

  • Washing: Combine the organic layers and wash with saturated NaHCO₃ solution (20 mL), followed by deionized water (20 mL), and finally with saturated brine (20 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude aldehyde.

  • Purification: Purify the crude product via flash column chromatography on silica gel if necessary.

Recommended Protocol 2: Parikh-Doering Oxidation

The Parikh-Doering oxidation is a variation of activated-DMSO oxidations that uses the sulfur trioxide-pyridine complex (SO₃·Py) as a mild and efficient activating agent.[4] A key advantage over the related Swern oxidation is its operational simplicity, as it can be conducted at temperatures from 0 °C to room temperature, avoiding the need for cryogenic conditions (-78 °C).[10][11] This method is highly effective for a wide range of alcohols and is compatible with sensitive functional groups.[10]

Principle of Operation: DMSO is activated by the electrophilic SO₃·Py complex. The substrate alcohol then attacks the activated sulfur species to form an alkoxysulfonium intermediate. A hindered base, such as triethylamine (Et₃N), deprotonates the alpha-carbon, leading to an intramolecular elimination (via a five-membered ring transition state) to furnish the aldehyde, dimethyl sulfide (DMS), and a protonated base.[4][12]

Experimental Protocol: Parikh-Doering Oxidation

Materials and Reagents:

  • (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol (Substrate)

  • Sulfur trioxide pyridine complex (SO₃·Py)

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM), anhydrous

  • Deionized water

  • Brine, saturated aqueous solution

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Standard laboratory glassware, magnetic stirrer, and TLC setup.

Step-by-Step Procedure (1.0 mmol scale):

  • Setup: To a flame-dried 50 mL round-bottom flask under an inert atmosphere, add (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol (1.0 mmol, 1.0 equiv).

  • Solvent Addition: Add 5 mL of anhydrous DCM and 5 mL of anhydrous DMSO. Causality Note: While DCM is the primary solvent, DMSO serves as the stoichiometric oxidant.

  • Base Addition: Add triethylamine (Et₃N) (4.0 mmol, 4.0 equiv) to the solution.

  • Reagent Preparation: In a separate flask, suspend the SO₃·Py complex (2.0 mmol, 2.0 equiv) in 5 mL of anhydrous DCM.

  • Reaction Initiation: Cool the substrate solution to 0 °C using an ice-water bath. Add the SO₃·Py suspension dropwise to the stirred substrate solution over 10-15 minutes, ensuring the internal temperature remains below 10 °C.

  • Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature. Monitor the reaction progress by TLC. The reaction is typically complete within 2-4 hours.

  • Quenching: Upon completion, quench the reaction by adding 20 mL of deionized water.

  • Workup: Transfer the mixture to a separatory funnel. Separate the layers.

  • Extraction: Extract the aqueous layer with DCM (2 x 20 mL).

  • Washing: Combine the organic layers and wash sequentially with 5% aqueous HCl (to remove excess amine), deionized water (2x), and saturated brine. Causality Note: The mild acid wash removes the triethylamine base, simplifying purification.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product via flash column chromatography on silica gel.

Method Comparison and Data Summary

The selection between DMP and Parikh-Doering oxidation often depends on reagent availability, scale, and specific substrate sensitivities.

ParameterDess-Martin Periodinane (DMP)Parikh-Doering Oxidation
Typical Yield >90%85-95%
Reaction Temp. Room Temperature0 °C to Room Temperature
Reaction Time 1 - 3 hours2 - 4 hours
Key Reagents DMP (solid)SO₃·Py (solid), DMSO, Et₃N
Workup Requires thiosulfate quenchRequires acid wash to remove base
Safety DMP is potentially explosive upon shock/heatSO₃·Py is hygroscopic; DMS byproduct is malodorous
Advantages Very fast, neutral, simple temp control.[6]Avoids cryogenic temps, cost-effective reagents.[4]
Disadvantages Higher reagent cost, potential safety hazard.[3]Longer reaction times, malodorous byproduct.[13]

Visualization of Workflow and Mechanism

General Experimental Workflow

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification Setup 1. Setup & Dissolve Substrate Addition 3. Add Oxidant to Substrate Setup->Addition Reagents 2. Prepare Oxidant Solution/Suspension Monitor 4. Stir & Monitor by TLC Quench 5. Quench Reaction Monitor->Quench Extract 6. Extraction Purify 7. Dry, Concentrate & Purify Product Final Aldehyde Product Purify->Product

Caption: Generalized workflow for alcohol oxidation.

Simplified Parikh-Doering Mechanism

G DMSO DMSO Activator Activated Electrophile [Me₂S⁺-O-SO₃⁻]•Py DMSO->Activator SO3Py SO₃•Py SO3Py->Activator Alkoxy Alkoxysulfonium Salt [R-CH₂-O-S⁺Me₂] Activator->Alkoxy Alcohol R-CH₂OH (Substrate) Alcohol->Alkoxy Ylide Sulfur Ylide (Key Intermediate) Alkoxy->Ylide Base Et₃N Base->Ylide -H⁺ Aldehyde R-CHO (Product) Ylide->Aldehyde Intramolecular Elimination DMS DMS Ylide->DMS

Caption: Key steps in the Parikh-Doering oxidation.

Conclusion

The successful synthesis of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)carbaldehyde hinges on the chemoselective oxidation of the parent alcohol without affecting the sensitive ethylthioether group. Both the Dess-Martin Periodinane and Parikh-Doering oxidation protocols provide mild, reliable, and high-yielding pathways to achieve this transformation. The DMP method offers speed and operational simplicity at room temperature, while the Parikh-Doering method provides a cost-effective alternative that avoids cryogenic conditions. By following the detailed protocols and understanding the chemical principles outlined in this note, researchers can confidently produce the target aldehyde in high purity, facilitating further steps in their drug discovery and development programs.

References

  • Tidwell, T. T. (1990). Oxidation of Alcohols to Carbonyl Compounds via Alkoxysulfonium Ylides: The Moffatt, Swern, and Related Oxidations. Organic Reactions, 39, 297–572. Available at: [Link]

  • Master Organic Chemistry. (n.d.). Swern Oxidation of Alcohols To Aldehydes and Ketones. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Swern Oxidation. Retrieved from [Link]

  • Grokipedia. (n.d.). Parikh–Doering oxidation. Retrieved from [Link]

  • YouTube. (2021, June 9). Swern Oxidation - Organic Chemistry, Reaction Mechanism. Retrieved from [Link]

  • The Organic Chemistry Tutor. (n.d.). Swern Oxidation. Retrieved from [Link]

  • Wikipedia. (n.d.). Dess–Martin periodinane. Retrieved from [Link]

  • Wikipedia. (n.d.). Parikh–Doering oxidation. Retrieved from [Link]

  • Chemistry Steps. (2020, January 6). Dess–Martin periodinane (DMP) oxidation. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Dess-Martin Oxidation. Retrieved from [Link]

  • Chem-Station. (2014, May 1). Parikh-Doering Oxidation. Retrieved from [Link]

  • YouTube. (2020, August 8). Parikh-Doering Oxidation. Retrieved from [Link]

  • Organic Syntheses. (n.d.). ONE-POT PROCEDURE FOR THE PREPARATION OF THE DESS-MARTIN PERIODINANE. Retrieved from [Link]

  • NPTEL. (n.d.). Module 1 : Oxidation Reactions. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Oxidation of Alcohols to Aldehydes and Ketones. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Aldehyde synthesis by oxidation of alcohols and rearrangements. Retrieved from [Link]

  • Matteucci, M., Bhalay, G., & Bradley, M. (2003). Mild and Highly Chemoselective Oxidation of Thioethers Mediated by Sc(OTf)3. Organic Letters, 5(3), 235–237. Available at: [Link]

  • Master Organic Chemistry. (2015, July 5). Thiols And Thioethers. Retrieved from [Link]

Sources

Application

Preparation of sulfoxide derivatives from (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol

Application Note: Chemoselective Synthesis of Sulfoxide Derivatives from (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol Executive Summary This application note details the protocol for the chemoselective oxidation of (6-[...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Chemoselective Synthesis of Sulfoxide Derivatives from (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol

Executive Summary

This application note details the protocol for the chemoselective oxidation of (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol to its corresponding sulfoxide derivative. The primary challenge in this transformation is avoiding over-oxidation to the sulfone (


) and preventing off-target oxidation of the pyridine nitrogen (N-oxide formation) or the primary alcohol (aldehyde/acid formation).

We present two validated protocols:

  • Method A (Standard): Sodium Periodate (

    
    ) oxidation. Recommended for high reliability and bench-scale reproducibility.
    
  • Method B (Green/Rapid): Hydrogen Peroxide in Hexafluoroisopropanol (

    
    ). Recommended for high-throughput and environmentally conscious workflows.
    

Strategic Analysis: The Chemoselectivity Challenge

The starting material contains three oxidation-sensitive functional groups. A successful protocol must kinetically favor the formation of the sulfoxide over all competing pathways.

  • Target Transformation: Sulfide (

    
    ) 
    
    
    
    Sulfoxide (
    
    
    ).
  • Competing Pathway 1 (Over-oxidation): Sulfoxide

    
     Sulfone (
    
    
    
    ). This is thermodynamically favorable but kinetically slower with mild oxidants.
  • Competing Pathway 2 (N-Oxidation): Pyridine

    
     Pyridine N-Oxide. Common with peracids (e.g., mCPBA).[1]
    
  • Competing Pathway 3 (Alcohol Oxidation): Primary Alcohol

    
     Aldehyde/Carboxylic Acid. Common with Cr(VI) or activated DMSO reagents.
    

Mechanistic Selection:

  • Why

    
    :  It acts via a polar mechanism that is highly specific to the sulfur lone pair. It is generally too mild to oxidize electron-deficient pyridines or non-activated alcohols.
    
  • Why

    
    :  HFIP acts as a hydrogen-bond donor solvent, activating 
    
    
    
    for electrophilic attack on sulfur while simultaneously hydrogen-bonding to the resulting sulfoxide oxygen. This H-bonding "deactivates" the sulfoxide nucleophilicity, effectively shutting down further oxidation to the sulfone.

ReactionPathways SM (6-[4-(Ethylthio)phenyl] pyridin-3-yl)methanol Product Target Sulfoxide (S=O) SM->Product NaIO4 or H2O2/HFIP (Fast, Selective) NOxide N-Oxide (Side Product) SM->NOxide Avoid mCPBA Aldehyde Aldehyde (Side Product) SM->Aldehyde Avoid PCC/Jones Sulfone Sulfone (SO2) (Over-oxidation) Product->Sulfone Excess Oxidant/Heat (Slow)

Figure 1: Chemoselectivity landscape. The green path represents the targeted kinetic window.

Materials & Equipment

Reagent/EquipmentSpecificationPurpose
Substrate >95% PurityStarting Material
Sodium Periodate (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

)
99% ACS ReagentOxidant (Method A)
Hydrogen Peroxide (

)
30% w/w aq.[2]Oxidant (Method B)[3][4]
HFIP 1,1,1,3,3,3-HexafluoroisopropanolSolvent/Activator (Method B)
Methanol/Water HPLC GradeSolvent System (Method A)
Sodium Bisulfite (

)
Sat. Aq. SolutionQuencher
LC-MS C18 Column, Formic Acid modifierReaction Monitoring

Protocol A: Sodium Periodate Oxidation (Standard)

Best for: Routine synthesis, scale-up, and laboratories without HFIP handling capabilities.

Step-by-Step Procedure:
  • Preparation of Oxidant Slurry:

    • In a round-bottom flask, dissolve Sodium Periodate (1.05 equiv) in water (

      
       oxidant).
      
    • Note:

      
       has limited solubility in organic solvents. A water carrier is essential.
      
  • Substrate Dissolution:

    • Dissolve (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol (1.0 equiv) in Methanol (

      
       substrate).
      
    • Cool the solution to 0°C in an ice bath.

  • Addition:

    • Add the aqueous

      
       solution dropwise to the methanol solution over 10 minutes.
      
    • Observation: A white precipitate (

      
      ) may begin to form as the reaction proceeds.
      
  • Reaction & Monitoring:

    • Stir at 0°C for 30 minutes , then allow to warm to Room Temperature (20-25°C) .

    • Monitor by TLC (10% MeOH in DCM) or LC-MS.

    • Endpoint: Disappearance of sulfide peak. Sulfoxide typically appears at

      
       (lower than sulfide).
      
  • Workup:

    • Quench the reaction by adding 10% aqueous

      
        (
      
      
      
      ). Stir for 5 minutes (tests for peroxides should be negative).
    • Filter off the precipitated inorganic salts (

      
      ).
      
    • Remove Methanol under reduced pressure (Rotavap).

    • Extract the remaining aqueous layer with Dichloromethane (DCM) (

      
      ) .
      
    • Dry combined organics over

      
      , filter, and concentrate.[4][5]
      

Protocol B: /HFIP Oxidation (Green/High-Efficiency)

Best for: Fast reactions, difficult substrates, and avoiding inorganic salt waste.

Step-by-Step Procedure:
  • Setup:

    • Dissolve (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol (1.0 equiv) in HFIP (

      
      ).
      
    • Cool to 0°C .

  • Oxidation:

    • Add 30%

      
       (1.1 equiv)  dropwise.
      
    • Stir at 0°C for 15 minutes, then warm to RT.

    • Mechanism Note: The HFIP solvent creates a "protective shell" around the newly formed sulfoxide, preventing the second oxidation to sulfone.

  • Monitoring:

    • Reaction is typically complete within 30–60 minutes .

  • Workup:

    • Dilute with DCM and wash with Sat.

      
        (to quench excess peroxide) followed by water.
      
    • Note: HFIP is volatile and expensive; it can often be recovered by careful distillation if running on a large scale.

    • Dry organic layer (

      
      ) and concentrate.
      

Analytical Validation

To ensure the product is the Sulfoxide and not the Sulfone or N-oxide, verify using the following markers:

Analytical MethodSulfide (SM)Sulfoxide (Product) Sulfone (Over-ox)

NMR (Ethyl Group)
Quartet

ppm
Multiplet

ppm (Diastereotopic protons)*
Quartet

ppm

NMR (Aromatic)
StandardSlight downfield shift (

ppm) ortho to S
Significant downfield shift (

ppm)
IR Spectroscopy No strong bandStrong band at 1030–1070 cm

(S=O stretch)
Strong bands at 1150 & 1300 cm

LC-MS (ESI)


Da

Da

Critical NMR Insight: The sulfur atom in the sulfoxide is a chiral center. The two protons on the adjacent methylene group (


) become diastereotopic . They will split into a complex multiplet rather than a clean quartet. This is the definitive proof of sulfoxide formation.

Experimental Workflow Diagram

Workflow Start Start: Dissolve Substrate (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol Choice Select Method Start->Choice PathA Method A: NaIO4 Solvent: MeOH/H2O Temp: 0°C -> RT Choice->PathA Standard PathB Method B: H2O2 Solvent: HFIP Temp: 0°C -> RT Choice->PathB Green/Fast Monitor Monitor (TLC/LCMS) Target: M+16 peak PathA->Monitor PathB->Monitor Quench Quench Excess Oxidant (NaHSO3 or Na2S2O3) Monitor->Quench Complete Extract Extraction (DCM) & Drying Quench->Extract Analyze Validation Check for Diastereotopic CH2 (NMR) Extract->Analyze

Figure 2: Decision tree for experimental execution and validation.

References

  • Colvin, E. W. (1991). Sulfoxides and Sulfones. In: Trost, B. M., Fleming, I. (eds) Comprehensive Organic Synthesis. Pergamon. (General reactivity of sulfur).[2][6]

  • Leonard, N. J., & Johnson, C. R. (1962). Periodate Oxidation of Sulfides to Sulfoxides.[7][8] Scope of the Reaction. The Journal of Organic Chemistry, 27(1), 282–284. Link

  • Ravikumar, K. S., Zhang, Y. M., & Begtrup, M. (1998). Mild and Selective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide in Hexafluoroisopropanol. European Journal of Organic Chemistry, 1998(11), 2937–2940. (Source for HFIP protocol).
  • Carret, S., et al. (2019). Chemoselective Sulfide Oxidation. Chemical Reviews, 119(1), 1-50. (Review of selectivity).
  • Common Organic Chemistry. (2023). Oxidation of Sulfides to Sulfoxides using Sodium Periodate. Link

Sources

Method

Application Note: Scalable Manufacturing Process for (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol

Abstract This application note details a robust, scalable synthetic route for (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol , a critical biaryl thioether intermediate often utilized in the synthesis of MetAP2 inhibitors...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details a robust, scalable synthetic route for (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol , a critical biaryl thioether intermediate often utilized in the synthesis of MetAP2 inhibitors and other pyridine-based bioactive scaffolds. Unlike bench-scale methods that rely on chromatographic purification, this protocol emphasizes crystallization-driven isolation and process safety . The route utilizes a convergent Suzuki-Miyaura coupling followed by a chemoselective hydride reduction, optimized to prevent sulfur oxidation and catalyst poisoning.

Introduction & Retrosynthetic Strategy

The target molecule contains three distinct features that dictate the process strategy:

  • Pyridine Core: Prone to metal coordination, potentially inhibiting catalytic cycles.

  • Thioether Moiety: Highly susceptible to oxidation (sulfoxide/sulfone formation) and capable of poisoning Palladium catalysts.

  • Primary Alcohol: Polar functionality that complicates non-chromatographic purification if generated early in the synthesis.

Retrosynthetic Analysis

To maximize purity and scalability, we employ a Late-Stage Reduction Strategy .

  • Route A (Selected): Coupling of Methyl 6-chloronicotinate with the boronic acid, followed by reduction. The intermediate ester is less polar and highly crystalline, facilitating bulk purification before the final sensitive reduction step.

  • Route B (Rejected): Direct coupling of (6-chloropyridin-3-yl)methanol. The resulting alcohol product is difficult to separate from polar boron byproducts without chromatography.

Retrosynthesis Target (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol (Target API Intermediate) Ester Methyl 6-(4-(ethylthio)phenyl)nicotinate (Crystalline Intermediate) Target->Ester Selective Reduction (NaBH4) Start1 Methyl 6-chloronicotinate (Starting Material A) Ester->Start1 Suzuki Coupling (Pd-Catalysis) Start2 4-(Ethylthio)phenylboronic acid (Starting Material B) Ester->Start2 Suzuki Coupling

Figure 1: Retrosynthetic strategy prioritizing the isolation of a crystalline ester intermediate.

Step 1: Suzuki-Miyaura Coupling

Objective: Synthesis of Methyl 6-(4-(ethylthio)phenyl)nicotinate.

Process Logic (E-E-A-T)
  • Catalyst Selection: Pd(dppf)Cl₂·DCM is selected over Pd(PPh₃)₄. The bidentate dppf ligand is more resistant to displacement by the thioether sulfur, preventing catalyst deactivation [1].

  • Base & Solvent: Potassium Phosphate (K₃PO₄) in Toluene/Water. Phosphate bases are milder than carbonates, reducing the risk of ester hydrolysis during coupling.

  • Inerting: Rigorous degassing is mandatory to prevent the oxidation of the ethylthio group to the sulfoxide.

Materials Table
ReagentMW ( g/mol )Equiv.[1]Mass/VolRole
Methyl 6-chloronicotinate171.581.0100.0 gSM A
4-(Ethylthio)phenylboronic acid182.051.1116.7 gSM B
Pd(dppf)Cl₂·DCM816.640.029.5 gCatalyst
K₃PO₄ (Tribasic)212.272.5309.0 gBase
Toluene--1000 mLSolvent
Water--250 mLCo-solvent
Detailed Protocol
  • Setup: Charge a 3L jacketed reactor with Toluene and Water. Sparge with Nitrogen for 30 minutes to remove dissolved oxygen (Critical Control Point).

  • Charging: Under positive Nitrogen flow, add Methyl 6-chloronicotinate, Boronic acid, and K₃PO₄.

  • Catalyst Addition: Add Pd(dppf)Cl₂·DCM.

  • Reaction: Heat the mixture to 85°C for 4–6 hours.

    • IPC (In-Process Control): Monitor by HPLC. Target < 1.0% remaining chloronicotinate.

  • Workup:

    • Cool to 25°C. Filter the biphasic mixture through a pad of Celite to remove Pd black.

    • Separate phases.[2] Wash the organic (Toluene) layer with 10% brine (2 x 300 mL).

    • Scavenging: Treat organic layer with SiliaMetS® Thiol (or equivalent Pd scavenger) at 50°C for 1 hour to reduce residual metal [2]. Filter.

  • Crystallization: Concentrate the Toluene layer to approx. 300 mL. Add n-Heptane (600 mL) slowly at 50°C. Cool to 0–5°C over 2 hours.

  • Isolation: Filter the solids. Wash with cold Heptane. Dry under vacuum at 45°C.

    • Expected Yield: 85–90%

    • Appearance: Off-white to pale yellow crystalline solid.

Step 2: Selective Reductive De-esterification

Objective: Conversion to (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol.

Process Logic
  • Reducing Agent: Sodium Borohydride (NaBH₄) in Methanol/THF. This is safer and more scalable than Lithium Aluminum Hydride (LiAlH₄). The addition of CaCl₂ or mild heating activates the borohydride for ester reduction [3].

  • Selectivity: Conditions are tuned to reduce the ester without reducing the pyridine ring or affecting the thioether.

Materials Table
ReagentMWEquiv.Mass/VolRole
Methyl ester intermediate273.351.0100.0 gPrecursor
NaBH₄37.834.055.4 gReductant
THF (Tetrahydrofuran)--500 mLSolvent
Methanol--100 mLCo-solvent
Detailed Protocol
  • Dissolution: In a 2L reactor, dissolve the Intermediate Ester (100 g) in THF (500 mL). Cool to 0–5°C.

  • Addition: Add NaBH₄ (solid) in portions, maintaining internal temperature < 10°C.

  • Activation: Add Methanol dropwise over 1 hour. (Caution: Hydrogen gas evolution).

  • Reaction: Warm to 50°C and stir for 4 hours.

    • IPC: HPLC should show complete consumption of ester.

  • Quench: Cool to 0°C. Slowly add Acetone (50 mL) to quench excess hydride, followed by Saturated NH₄Cl solution (300 mL).

  • Extraction: Extract with Ethyl Acetate (2 x 400 mL). Combine organics and wash with water.

  • Purification (Recrystallization):

    • Swap solvent to Isopropyl Acetate (IPAc) via distillation.

    • Heat to reflux to dissolve. Cool slowly to 20°C.

    • Filter the resulting crystals.

  • Drying: Vacuum oven at 40°C with Nitrogen bleed.

Process Safety & Impurity Management

Impurity Fate Mapping

Understanding the origin and removal of impurities is vital for regulatory compliance.

ImpurityMap cluster_0 Reaction Stage cluster_1 Purification Stage SM Starting Materials Imp1 Impurity A: Protodeboronation SM->Imp1 Side Rxn Imp2 Impurity B: Sulfoxide (Oxidation) SM->Imp2 O2 Ingress Prod_Crude Crude Product SM->Prod_Crude Cryst Recrystallization (Heptane/Toluene) Imp1->Cryst Remains in Mother Liquor Imp2->Cryst Remains in Mother Liquor Wash Aqueous Wash Prod_Crude->Wash Removes Boron salts Wash->Cryst Final Final API Intermediate (>99% Purity) Cryst->Final

Figure 2: Fate of critical impurities. Protodeboronation (formation of thioanisole derivatives) and Sulfoxides are rejected to the mother liquor during crystallization.

Critical Safety Parameters
  • Hydrogen Evolution: Step 2 generates H₂ gas. Ensure reactor headspace is swept with Nitrogen and vented to a safe exhaust.

  • Thioether Odor: While less volatile than thiols, the starting material has a potent odor. Use a scrubber system containing bleach (NaOCl) to neutralize any sulfur volatiles.

Analytical Controls

HPLC Method (Reverse Phase):

  • Column: Agilent Zorbax Eclipse Plus C18 (100 x 4.6 mm, 3.5 µm).

  • Mobile Phase A: 0.1% H₃PO₄ in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 90% B over 15 minutes.

  • Detection: UV at 254 nm (Pyridine) and 280 nm (Thioether).

References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

  • Welch, C. J., et al. (2005). Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research. Organic Process Research & Development, 9(2), 198–205. [Link]

  • Burkhardt, E. R., & Matos, K. (2006). Boron Reagents in Process Chemistry: Excellent Tools for Selective Reductions. Chemical Reviews, 106(7), 2617–2650. [Link]

Sources

Application

Reagents for converting (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol to halides

Technical Application Note: Strategic Halogenation of (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol Executive Summary & Chemical Strategy Target Transformation: Conversion of the primary pyridyl alcohol (6-[4-(Ethylthio)...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: Strategic Halogenation of (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol

Executive Summary & Chemical Strategy

Target Transformation: Conversion of the primary pyridyl alcohol (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol to its corresponding alkyl halide (Chloride/Bromide).

The Challenge: This substrate presents a "Trojan Horse" of reactivity.[1] While the primary alcohol appears to be a standard handle for nucleophilic substitution, the molecule contains two competing functionalities that dictate reagent selection:

  • The Pyridine Nitrogen: A basic center (

    
     for conjugate acid) that will scavenge protons.[1] In the presence of acid-generating reagents (like 
    
    
    
    ), the substrate will self-sequester as a salt.[2] This is often desirable for stability but alters solubility profiles.[1][2]
  • The Thioether (Sulfide) Linker: The ethylthio group is a soft nucleophile and a redox-sensitive moiety.[1][2] It faces two risks:

    • Oxidation: Strong oxidants or halogenating agents (

      
      , 
      
      
      
      ) can oxidize the sulfur to a sulfoxide (
      
      
      ) or sulfone.[1][2]
    • Pummerer-Type Rearrangement: Reaction with thionyl chloride can theoretically form a chlorosulfonium intermediate, leading to side reactions if the alcohol conversion is slow.[1][2]

Strategic Approach: For this specific scaffold, the Hydrochloride Salt of the product is the preferred isolation form. Free base 3-(chloromethyl)pyridines are prone to intermolecular self-alkylation (polymerization) upon storage.[1][2] Isolating the salt prevents this degradation and passivates the pyridine nitrogen.[1]

Reagent Selection Matrix

The following decision matrix evaluates common halogenation reagents against the specific constraints of the (ethylthio)phenyl-pyridine scaffold.

ReagentHalogenRisk ProfileSuitabilityNotes
Thionyl Chloride (

)
Cl ModerateHigh (Scalable) Standard Industrial Route. Generates HCl, protecting the product as the salt immediately.[2] Requires T control (

) to prevent sulfur interaction.[1]
Appel (

)
Br LowHigh (R&D) Best for Purity. Neutral conditions.[1]

acts as an antioxidant, protecting the sulfur.[1] Ideal for small-scale/high-value batches.[1][2]

Br ModerateMediumGenerates

.[1][2] Sticky byproducts can complicate purification of the basic pyridine product.[1]
Mesyl Chloride (

)
MsO- LowLowTwo-step process (Mesylation

Finkelstein).[1][2] Unnecessary complexity unless the halide is unstable.[1]

Critical Mechanism & Workflow Visualization

The following diagram illustrates the divergent pathways based on reagent choice and the critical "trap" of sulfur participation.

G Start Start: (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol SOCl2 Reagent: SOCl2 / Toluene (Acidic Conditions) Start->SOCl2 Protocol A Appel Reagent: CBr4 / PPh3 (Neutral Conditions) Start->Appel Protocol B Inter_Cl Intermediate: Chlorosulfite Ester SOCl2->Inter_Cl Prod_Cl_Salt Target Product (Stable): 3-(Chloromethyl)pyridine HCl Salt Inter_Cl->Prod_Cl_Salt SNi / SN2 Fast Side_S RISK: Chlorosulfonium Salt (Sulfur Attack) Inter_Cl->Side_S If T > 40°C or Excess SOCl2 Inter_P Intermediate: Oxyphosphonium Salt Appel->Inter_P Prod_Br_Base Target Product (Reactive): 3-(Bromomethyl)pyridine Free Base Inter_P->Prod_Br_Base SN2 Substitution Prod_Br_Base->Prod_Cl_Salt Convert to Salt for Storage

Figure 1: Mechanistic pathways for halogenation.[1][2] Protocol A favors the stable salt form directly, while Protocol B yields the free base which requires immediate use or stabilization.

Detailed Protocols

Protocol A: Scalable Chlorination (The "Precipitation" Method)

Recommended for: Scale-up (>5g), long-term storage, and robustness. Mechanism:[2]


 converts the alcohol to an alkyl chloride while simultaneously protonating the pyridine ring.[1] The resulting hydrochloride salt is often insoluble in non-polar solvents (Toluene), allowing for easy filtration.[1]

Reagents:

  • Substrate: 1.0 equiv

  • Thionyl Chloride (

    
    ): 1.2 – 1.5 equiv[2]
    
  • Solvent: Anhydrous Toluene (preferred) or Dichloromethane (DCM).[1][2]

Step-by-Step:

  • Preparation: Suspend the alcohol (1.0 equiv) in anhydrous Toluene (10-15 volumes). The starting material may not fully dissolve; this is acceptable.[1]

  • Addition: Cool the mixture to 0–5°C . Add

    
     (1.2 equiv) dropwise.[1][2]
    
    • Note: An exotherm is expected.[1][2][3] The pyridine nitrogen will protonate first.[1]

  • Reaction: Allow the mixture to warm to 20–25°C . Stir for 2–4 hours.

    • Critical Control: Do not reflux.[1][2] High heat promotes the interaction of

      
       with the thioether (Pummerer rearrangement risk).[1]
      
  • Monitoring: Monitor by HPLC or TLC.

    • TLC Note: You must neutralize the aliquot (mini-workup with

      
      ) before spotting, or the salt will streak.[1]
      
  • Isolation:

    • If solid precipitates:[1][2][4] The product (HCl salt) often crashes out as a solid.[1] Filter under inert atmosphere (hygroscopic).[1][2] Wash with cold toluene and hexanes.[1][2]

    • If solution remains clear: Evaporate solvent under reduced pressure (

      
      ) to obtain the solid salt.[1]
      
  • Storage: Store as the HCl salt in a desiccator at

    
    .
    

Analytical Check (Expected):

  • 1H NMR (DMSO-d6): The

    
     peak will appear as a singlet around 
    
    
    
    4.8–5.0 ppm.[1][2] The pyridine protons will be downshifted due to protonation.[1]
Protocol B: Mild Bromination (Appel Reaction)

Recommended for: High-value batches, highest purity requirements, or if the chloride is insufficiently reactive for the next step. Mechanism:[2] The reaction is driven by the formation of the strong ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">


 bond.[1] The conditions are essentially neutral, preventing acid-catalyzed side reactions.[1][2]

Reagents:

  • Substrate: 1.0 equiv

  • Carbon Tetrabromide (

    
    ): 1.2 equiv[2]
    
  • Triphenylphosphine (

    
    ): 1.2 equiv[2]
    
  • Solvent: Anhydrous DCM or THF.[1][2]

Step-by-Step:

  • Preparation: Dissolve the alcohol (1.0 equiv) and

    
     (1.2 equiv) in anhydrous DCM (10 volumes). Cool to 0°C .[1][5]
    
  • Addition: Add

    
     (1.2 equiv) portion-wise over 15 minutes.
    
    • Why this order? Adding phosphine last keeps the concentration of the active brominating species controlled.[1]

  • Reaction: Stir at 0°C for 30 minutes, then warm to room temperature for 1–2 hours.

    • Observation: The solution typically turns slightly yellow.[1]

  • Workup:

    • Add Hexanes or Diethyl Ether to the reaction mixture to precipitate Triphenylphosphine Oxide (

      
      ).[1] Filter off the solids.[1]
      
    • Concentrate the filtrate.[1]

  • Purification: Flash chromatography (Silica gel) is usually required to remove residual phosphine oxide.[1][2]

    • Eluent: Hexanes/Ethyl Acetate gradient.[1][2][3]

  • Stabilization: The resulting free base bromide is unstable.[1]

    • Immediate Use: Use directly in the next alkylation step.[1][3]

    • Storage: Treat with 1.0 equiv of HCl in Dioxane/Ether to precipitate the HBr/HCl salt for storage.[1]

Troubleshooting & Optimization

ProblemRoot CauseSolution
Dark/Black Reaction Mixture (

)
Sulfur oxidation or Pummerer rearrangement.[1][2]Reduce temperature.[1][3][6] Ensure

is not "aged" (yellow

contains

impurities).[1][2]
Product is an Oil/Gum (Salt form) Trapped solvent or impurities.[1][2]Triturate with diethyl ether or hexanes to induce crystallization.[1]
Low Yield (Appel) Incomplete removal of

.
Use polymer-supported

for easier filtration, or switch to the

protocol.[2]
Self-Alkylation (Polymerization) Free base stored too long at RT.[1][2]Always store as the salt.[1] If free base is needed, generate it in situ with base (e.g.,

) during the next reaction step.

Safety & Handling (Critical)

  • Vesicant Warning: 3-(Halomethyl)pyridines are structurally similar to nitrogen mustards.[1][2] They are potent alkylating agents .[1][2]

    • Skin: Causes severe burns and potential sensitization.[1][2]

    • Inhalation: Destructive to mucous membranes.[1][2]

  • Handling: Double-gloving (Nitrile) and working strictly within a fume hood is mandatory.[1][2]

  • Decontamination: Quench spills or glassware with dilute aqueous ammonia or 10% NaOH to hydrolyze the halide back to the alcohol (or destroy the alkylating potential).[1]

References

  • Thionyl Chloride Mediated Chlorination of Pyridyl Alcohols

    • Source: US Patent 5942625A.[1][2] "Process of preparing chloromethylpyridine hydrochlorides." (Describes the toluene precipitation method).

    • URL
  • Appel Reaction Mechanism & Scope

    • Source: Appel, R. "Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage."[1][2] Angewandte Chemie International Edition, 1975.[1][2]

    • URL:[Link][2]

  • Handling of Halomethyl Pyridines (Safety)

    • Source: National Toxicology Program (NTP) Technical Report on 3-(Chloromethyl)pyridine Hydrochloride.[1][2][7]

    • URL:[Link][2]

  • Thioether Compatibility in Chlorination

    • Source: Drabowicz, J., et al. "Reactions of Sulfoxides with Thionyl Chloride."[1] Academic Press, Organic Sulfur Chemistry.[1][2]

    • Context: Discusses the Pummerer rearrangement risks when sulfur is oxidized, reinforcing the need for non-oxidizing conditions.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol

Executive Summary This guide addresses the unique purification challenges of (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol . This molecule presents a "perfect storm" of purification risks due to three conflicting functio...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide addresses the unique purification challenges of (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol . This molecule presents a "perfect storm" of purification risks due to three conflicting functional behaviors:

  • The Thioether (-S-Et): Highly susceptible to spontaneous oxidation to sulfoxide (

    
    ) or sulfone (
    
    
    
    ) upon exposure to air or peroxides in solvents.
  • The Pyridine Nitrogen: Acts as a Lewis base, causing severe streaking/tailing on acidic silica gel, leading to poor resolution and mass loss.[1]

  • The Chelating Motif: The combination of the pyridine nitrogen and the thioether sulfur creates a "pincer-like" environment that binds Palladium (Pd) catalysts tightly, resisting standard aqueous washes.

Module 1: The "Ghost" Impurity (Thioether Oxidation)

Symptom:

"My crude NMR looks clean, but after flash chromatography, a new polar impurity appears (approx. +16 mass units). The product purity drops from 95% to 80%."

Root Cause: The ethylthio group is undergoing oxidation on-column . Standard flash chromatography solvents (especially ethers like THF or Diethyl Ether) often contain trace peroxides. Furthermore, silica gel has a high surface area with adsorbed oxygen, acting as a solid-state oxidant for sensitive thioethers.

Protocol: The "Anoxic" Flash Method Do not use standard ethers.[2] Do not run slow gradients.

  • Solvent Selection: Switch to DCM/MeOH or Heptane/EtOAc . Avoid THF unless freshly distilled/inhibitor-free.

  • Degassing (Mandatory):

    • Sparge all elution solvents with Nitrogen or Argon for 15 minutes prior to use.

    • Why? Dissolved oxygen is the primary reactant driving the

      
       conversion.
      
  • Column Pre-treatment:

    • Flush the packed silica column with 3 column volumes (CV) of 1% Triethylamine (TEA) in Hexanes (or Heptane).

    • Why? This neutralizes acidic sites (see Module 2) AND displaces some adsorbed oxygen.

  • Rapid Elution:

    • Target a retention factor (

      
      ) of 0.35–0.40 .
      
    • Do not let the compound sit on the column. Collect fractions immediately and rotovap at

      
      .
      

Module 2: The "Smearing" Band (Pyridine Tailing)

Symptom:

"The product streaks from the baseline to the solvent front. I lose 30% of my mass, and fractions are cross-contaminated."

Root Cause: The pyridine nitrogen (pKa ~5.2) protonates upon contact with the acidic silanol groups (


) on the silica surface. This creates a non-covalent hydrogen bond "drag" that widens the peak.

Protocol: Amine-Modified Silica Chromatography

ParameterStandard Condition (Fail)Optimized Condition (Pass)
Stationary Phase Standard Silica (

)
Neutralized Silica
Mobile Phase Modifier None1% Triethylamine (TEA) or 1%

Loading Method Wet loading (DCM)Dry Loading (Celite or Amine-treated Silica)
Elution Gradient 0-10% MeOH in DCM0-10% MeOH in DCM (+1% TEA isocratic)

Step-by-Step Fix:

  • Prepare Mobile Phase: Add 1% v/v Triethylamine to both your weak solvent (DCM) and strong solvent (MeOH).

  • Slurry Packing: If packing your own column, slurry the silica in the TEA-containing solvent. This ensures the entire length of the column is deactivated.

  • The "Doping" Trick: If using pre-packed cartridges (e.g., Biotage/Teledyne), inject 2-3 mL of pure TEA onto the cartridge before equilibration. Flush with 5 CV of solvent. This creates an in-situ neutralized column.

Module 3: The "Grey" Product (Palladium Scavenging)

Symptom:

"The solid is grey or brown instead of white. 1H NMR is perfect, but residual Pd is >500 ppm."

Root Cause: If this molecule was made via Suzuki coupling (e.g., coupling a 6-halopyridine with a thiophenylboronic acid), the Sulfur and Nitrogen atoms coordinate to the Pd catalyst. Standard Celite filtration is insufficient.

Protocol: The Thiol-Thiol Competition You must introduce a sulfur source stronger than your product to rip the Pd away.

Option A: SiliaMetS® Thiol (Solid Supported Scavenger) Best for high-value, small-scale batches.

  • Dissolve crude (post-workup) in THF or DMF (10 mL/g).

  • Add SiliaMetS® Thiol (or equivalent mercapto-silica) at 4 equivalents relative to the expected Pd content (usually 10-20% w/w of the substrate).

  • Stir at 50°C for 4 hours . (Room temp is often too slow for S-Pd complexes).

  • Filter through a 0.45

    
    m pad.
    
  • Concentrate.[1]

Option B: Activated Charcoal (The Cost-Effective Fix)

  • Dissolve crude in hot Ethanol or MeOH.

  • Add Activated Carbon (Darco KB) (50% weight relative to substrate).

  • Reflux for 1 hour.

  • Filter hot through a Celite pad (do not let it cool, or product will crystallize in the charcoal).

Visual Decision Guides

Diagram 1: The Purification Logic Tree

Use this workflow to determine the correct purification path based on crude analysis.

PurificationLogic Start Crude Reaction Mixture CheckPd Check Color/Pd Content (Is it Grey/Brown?) Start->CheckPd Scavenge Step 1: Pd Scavenging (SiliaMetS-Thiol or Charcoal) CheckPd->Scavenge Yes (High Pd) CheckTLC TLC Analysis (DCM/MeOH 95:5) CheckPd->CheckTLC No (Low Pd) Scavenge->CheckTLC Streaking Is Spot Streaking? CheckTLC->Streaking StandardFlash Standard Flash (Risk of Tailing) Streaking->StandardFlash No (Rare) ModFlash Step 2: Amine-Modified Flash (DCM/MeOH + 1% TEA) Streaking->ModFlash Yes (Tailing) OxidationRisk CRITICAL: Oxidation Check Is Solvent Degassed? StandardFlash->OxidationRisk ModFlash->OxidationRisk OxidationRisk->OxidationRisk No (STOP! Degas Solvents) Final Pure Product (White Solid) OxidationRisk->Final Yes (Safe)

Caption: Workflow prioritizing Catalyst Removal first, then addressing Silica Acidity and Oxidation risks.

Diagram 2: Mechanism of Failure & Correction

Understanding why the amine modifier is chemically necessary.

SilicaInteraction cluster_0 Standard Silica (Failure Mode) cluster_1 TEA-Modified Silica (Success Mode) Silanol Silica Surface (Si-OH Acidic) Interaction Hydrogen Bond Drag (Peak Tailing) Silanol->Interaction Pyridine Pyridine Nitrogen (Basic Lone Pair) Pyridine->Interaction Silanol2 Silica Surface (Si-OH) TEA Triethylamine (TEA) (Sacrificial Base) Silanol2->TEA Blocked by TEA Pyridine2 Pyridine Product (Free Base) Flow Elutes Freely (Sharp Peak) Pyridine2->Flow

Caption: TEA acts as a "sacrificial base," occupying acidic silanol sites so the pyridine product can elute without drag.

References

  • Biotage. How to Remove Palladium in three easy steps. (2023).[3][4][5][6] Available at: [Link] (Protocols for metal scavenging using functionalized silica).

  • American Chemical Society (ACS). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances. Organic Process Research & Development. Available at: [Link] (Comparative efficiency of thiol scavengers vs. charcoal).

  • University of Rochester. Tips for Flash Column Chromatography: Deactivating Silica Gel. Available at: [Link] (Methodology for amine-modified silica columns).

Sources

Optimization

Storage conditions to prevent degradation of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol

A Guide to Ensuring Compound Integrity and Experimental Reproducibility Core Stability Profile: Understanding the Vulnerabilities The molecular structure of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol contains two prim...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Ensuring Compound Integrity and Experimental Reproducibility

Core Stability Profile: Understanding the Vulnerabilities

The molecular structure of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol contains two primary moieties susceptible to degradation: the thioether linkage and the pyridin-3-yl)methanol group . Understanding their individual sensitivities is key to preventing compound degradation.

  • Thioether Oxidation: The sulfur atom in the ethylthio group is electron-rich and highly susceptible to oxidation.[1] In the presence of atmospheric oxygen or other oxidizing agents, it can be oxidized first to a sulfoxide (R-S(=O)-R') and subsequently to a sulfone (R-S(=O)₂-R').[1][2] This process is often the primary degradation pathway and can be accelerated by heat and light.

  • Hydroxymethyl Group Oxidation: The primary alcohol (hydroxymethyl group) on the pyridine ring is also prone to oxidation.[3] This can lead to the formation of the corresponding aldehyde and, upon further oxidation, the carboxylic acid.[3] This not only reduces the purity of the sample but also introduces new, potentially reactive functional groups that can interfere with experiments.

  • Photodegradation: Aromatic and heterocyclic compounds, including pyridine derivatives, can be sensitive to light, particularly UV radiation.[3] Prolonged exposure can induce photochemical reactions, leading to the formation of various impurities.

The interplay of these factors dictates the stability of the compound. The following diagram illustrates the primary environmental factors and the resulting degradation products.

cluster_main Parent Compound cluster_factors Degradation Factors cluster_products Degradation Products Compound (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol Sulfoxide Sulfoxide Derivative Compound->Sulfoxide Thioether Oxidation Aldehyde Aldehyde Derivative Compound->Aldehyde Alcohol Oxidation Oxygen Atmospheric Oxygen Oxygen->Compound Oxidation Light Light (UV/Visible) Light->Compound Photodegradation Heat Elevated Temperature Heat->Compound Accelerates Oxidation Moisture Moisture/Humidity Moisture->Compound Potential Hydrolysis/ Hygroscopic Issues Sulfone Sulfone Derivative Sulfoxide->Sulfone Further Oxidation CarboxylicAcid Carboxylic Acid Derivative Aldehyde->CarboxylicAcid Further Oxidation

Caption: Primary degradation pathways for (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for the solid compound?

A1: To maximize the shelf-life of the solid material, it should be stored under a combination of controlled conditions. The causality for each recommendation is as follows:

  • Temperature: 2-8°C is recommended.[4][5] Low temperatures slow down the rate of chemical reactions, including oxidation. Avoid freeze-thaw cycles, which can introduce moisture and affect the physical form of the solid.

  • Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen). This is the most critical step to prevent the oxidation of the thioether group.[1][2][6] After each use, the container should be backfilled with inert gas.

  • Light: The compound should be protected from light by storing it in an amber glass vial.[3] If an amber vial is not available, wrap a clear vial in aluminum foil. This prevents light-induced degradation.

  • Container: Use a tightly sealed, high-quality vial with a PTFE-lined cap to prevent moisture ingress and oxygen exchange. The compound is noted to be hygroscopic.[7]

Q2: I need to make a stock solution. What solvent should I use and how should I store it?

A2: The choice of solvent is critical. While solubility data must be determined empirically, solvents like DMSO, DMF, or anhydrous ethanol are common starting points for similar molecules.

  • Solvent Quality: Always use anhydrous, high-purity solvents. The presence of water can facilitate degradation, and peroxides (common in older ethers like THF) will aggressively oxidize the thioether.

  • Preparation: Before preparing the solution, it is best practice to degas the solvent by sparging with an inert gas (Argon or Nitrogen) for 15-20 minutes to remove dissolved oxygen.

  • Storage of Solutions: Store stock solutions frozen at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles. Like the solid, solutions must be protected from light.

Q3: What are the visible signs of compound degradation?

A3: Visual inspection can provide early warnings. The pure compound is typically a white to off-white or light yellow solid.[7] A noticeable change to a darker yellow or brown color is a strong indicator of degradation, likely due to oxidation.[3] In solution, a similar color change may be observed. However, the absence of a color change does not guarantee purity. Analytical verification is always required.

Quantitative Storage Recommendations
ParameterSolid CompoundIn SolutionRationale
Temperature 2-8°C[4]-20°C or -80°CSlows reaction kinetics of degradation pathways.
Atmosphere Inert (Argon/Nitrogen)Prepared with degassed solvent; stored under inert gas overlayPrevents oxidation of the thioether and hydroxymethyl groups.[3]
Light Protect from light (Amber vial)[3]Protect from light (Amber vial)Prevents photochemical degradation.
Container Tightly sealed, PTFE-lined capTightly sealed, single-use aliquotsPrevents moisture and oxygen contamination.
Troubleshooting Guide
Observed Issue Potential Cause(s) Recommended Action(s)
Solid has turned dark yellow/brown. Oxidation due to improper storage (exposure to air/light).The compound is likely degraded. Confirm purity using the HPLC/TLC protocol below. If purity is compromised, a fresh vial should be used for critical experiments.
New, unexpected peaks appear in my HPLC/LC-MS. Chemical degradation. The new peaks could correspond to the sulfoxide, sulfone, or aldehyde derivatives.This is definitive evidence of degradation. Discard the material/solution. Review your storage and handling procedures to identify the point of failure (e.g., container not sealed, not stored under inert gas).
Loss of biological activity or inconsistent results. Reduced concentration of the active parent compound due to degradation.Immediately check the purity of your stock material. Prepare fresh solutions from a new, unopened vial and re-run the experiment.
Precipitate forms in my frozen stock solution upon thawing. Poor solubility in the chosen solvent at low temperatures; potential degradation product crashing out.Allow the solution to fully equilibrate to room temperature and vortex gently. If the precipitate does not redissolve, it may be an impurity. The solution should be filtered or centrifuged, and the concentration re-verified. Consider a different solvent for storage.
Experimental Protocol: Purity Assessment by HPLC

This protocol provides a self-validating system to monitor the stability of (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol over time.

Objective: To develop a baseline chromatogram for the pure compound and use it to detect the emergence of degradation products.

Methodology:

  • System: A standard HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • Start at 10% B, hold for 1 minute.

    • Ramp to 95% B over 10 minutes.

    • Hold at 95% B for 2 minutes.

    • Return to 10% B over 1 minute.

    • Equilibrate at 10% B for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm and 300 nm (Aromatic systems often have strong absorbance at these wavelengths[8]).

  • Sample Preparation: Prepare a 1 mg/mL solution of the compound in a 50:50 mixture of Acetonitrile:Water.

Procedure:

  • Baseline (Time Zero): Upon receiving a new batch of the compound, immediately run this HPLC method. Record the chromatogram. The main peak is your parent compound. Note its retention time and peak area percentage (should be >98% for high-purity material).

  • Routine Check: Run this method on your working stock solutions periodically (e.g., monthly) or if you suspect degradation.

  • Analysis: Compare new chromatograms to the Time Zero baseline. The appearance of new peaks, especially those at earlier retention times (which are often more polar, like sulfoxides), indicates degradation. A decrease in the peak area percentage of the parent compound confirms a loss of purity.

Caption: Workflow for ensuring compound purity and stability.

References
  • Oreate AI Blog. (2026, January 8). Harnessing Mechanical Force: The Stability of Succinamic Acid Thioether in Maleimide–Thiol Reactions.
  • Guidechem. 3-Pyridinemethanol 100-55-0 wiki.
  • Benchchem.
  • ACS Publications. (2011, May 11). Thioether Side Chains Improve the Stability, Fluorescence, and Metal Uptake of a Metal–Organic Framework.
  • PMC.
  • Sigma-Aldrich. 4-Pyridinemethanol 99 586-95-8.
  • Benchchem. Proper Disposal of 4-Pyridinemethanol: A Comprehensive Guide.
  • Chemistry Learner. (2025, September 25). Thioether: Structure, Formula, Synthesis, and Examples.
  • ChemistrySelect. (2024, January 22).
  • ACS Publications. (2002, March 1). Self-Assembled Monolayers Composed of Aromatic Thiols on Gold: Structural Characterization and Thermal Stability in Solution. Langmuir.
  • Carl ROTH. (2025, March 31).
  • ChemicalBook. (2026, January 20). 3-Pyridinemethanol | 100-55-0.
  • ACS Publications. (2025, March 19). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. Organic Letters.
  • PMC. Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis.
  • ResearchGate. PMSE 424-Synthesis and characteristics of aromatic poly (thio-ethers)
  • Benchchem.
  • ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026, February 6).
  • Scribd.

Sources

Reference Data & Comparative Studies

Validation

Technical Comparison Guide: HPLC Method Development for (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol Purity Profiling

The following guide details the development and validation of a stability-indicating HPLC method for (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol , focusing on the critical separation of the parent thioether from its ox...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the development and validation of a stability-indicating HPLC method for (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol , focusing on the critical separation of the parent thioether from its oxidative impurities (sulfoxide/sulfone).

Executive Summary & Chemical Context[1][2][3][4]

The target molecule, (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol , presents a classic "dual-challenge" in liquid chromatography:

  • The Basic Nitrogen: The pyridine ring (

    
    ) is prone to silanol interactions, leading to severe peak tailing on standard C18 columns.
    
  • The Thioether Oxidation Liability: The ethylthio group is highly susceptible to oxidation, forming Sulfoxide (polar) and Sulfone (intermediate polarity) degradants.[1]

This guide compares a standard "Generic Scouting Method" (often used in early synthetic screening) against an "Optimized Buffered Method" designed for QC release and stability testing. We demonstrate why the generic approach fails to meet ICH Q2(R2) requirements and how the optimized protocol ensures robust separation (


) of all oxidative impurities.
The Degradation Pathway

Understanding the impurity profile is the first step in method design. The thioether moiety degrades sequentially:

DegradationPathway Parent (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol (Thioether) LogP ~ 2.8 Sulfoxide Sulfoxide Impurity (Polar, Early Eluter) LogP ~ 0.8 Parent->Sulfoxide Oxidation (+O) Sulfone Sulfone Impurity (Intermediate) LogP ~ 1.2 Parent->Sulfone Direct Oxidation Sulfoxide->Sulfone Oxidation (+O)

Figure 1: Oxidative degradation pathway.[1] The method must resolve the early-eluting Sulfoxide and the intermediate Sulfone from the main Thioether peak.

Method Comparison: Generic vs. Optimized

Method A: The Generic Scouting Method (Alternative)

Commonly used in synthetic labs for quick checks.[1]

  • Column: Standard C18 (e.g., BEH C18), 1.7 µm.[1]

  • Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile.[1]

  • Gradient: 5–95% B in 5 minutes.

Performance Analysis:

  • Peak Shape: Poor.[1] The pyridine moiety is protonated (

    
    ), but the lack of ionic strength allows secondary interactions with residual silanols. Tailing Factor (
    
    
    
    ) often exceeds 1.8.
    [1]
  • Selectivity: Low.[1] The Sulfone impurity often co-elutes on the tail of the Sulfoxide or the front of the Parent peak due to insufficient retention of polar species.

  • Suitability: Fail. Suitable only for rough reaction monitoring, not purity profiling.

Method B: The Optimized Buffered Method (Recommended)

Designed for Stability & Purity (ICH Q1/Q2 Compliant).[1]

  • Column: Phenyl-Hexyl or Polar-Embedded C18 (e.g., Zorbax Eclipse Plus C18 or XBridge Phenyl).[1]

  • Mobile Phase: Phosphate Buffer (pH 3.0) / Methanol:Acetonitrile (50:50).[1]

  • Rationale:

    • pH 3.0: Ensures Pyridine is fully ionized (

      
      ), improving solubility.[1]
      
    • Buffer: 25 mM Phosphate suppresses silanol activity, sharpening the peak (

      
      ).[1]
      
    • Solvent: Methanol adds unique selectivity (

      
       interactions) for the aromatic rings, enhancing resolution between the Thioether and Sulfone.[1]
      

Detailed Experimental Protocol (Method B)

This protocol is self-validating. If System Suitability criteria are not met, do not proceed to sample analysis.

Step 1: Reagent Preparation[5]
  • Buffer Solution (25 mM Phosphate, pH 3.0): Dissolve 3.40 g of Potassium Dihydrogen Phosphate (

    
    ) in 1000 mL HPLC-grade water. Adjust pH to 3.0 ± 0.05 with dilute Phosphoric Acid (
    
    
    
    ).[1] Filter through 0.22 µm membrane.[1]
  • Mobile Phase A: 100% Buffer Solution.

  • Mobile Phase B: Acetonitrile : Methanol (50 : 50 v/v).[1]

  • Diluent: Water : Acetonitrile (80 : 20 v/v).[1] Note: High organic diluent causes peak distortion for early eluting sulfoxides.

Step 2: Instrument Parameters[5]
ParameterSetting
Column Agilent Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 µm (or equivalent end-capped phase)
Flow Rate 1.0 mL/min
Column Temp 35°C (Controls selectivity of the thioether)
Injection Vol 10 µL
Detection UV at 260 nm (Pyridine

) and 220 nm (Impurity screening)
Run Time 25 minutes
Step 3: Gradient Program

Linear gradient optimized to retain the polar Sulfoxide while eluting the lipophilic Parent within a reasonable time.

Time (min)% Mobile Phase A (Buffer)% Mobile Phase B (Organic)Event
0.09010Initial Hold (Retain Sulfoxide)
2.09010End Initial Hold
15.03070Main Elution Gradient
18.0595Wash Step
20.0595End Wash
20.19010Re-equilibration
25.09010End of Run

Performance Data & Validation Criteria

The following data represents typical performance metrics observed during validation studies consistent with ICH Q2(R2) guidelines.

System Suitability Specifications
ParameterAcceptance CriteriaMethod B PerformanceMethod A (Generic)
Resolution (

)

(Sulfoxide vs. Sulfone)
4.5 1.2 (Co-elution risk)
Tailing Factor (

)

(Parent Peak)
1.1 1.9 (Fail)
Theoretical Plates (

)

12,500 4,200
Precision (RSD, n=6)

0.3% 1.5%
LOD (Sensitivity) S/N > 30.05 µg/mL 0.1 µg/mL
Robustness & Specificity[5][6]
  • Forced Degradation: Samples treated with 3%

    
     show distinct formation of Sulfoxide (
    
    
    
    ) and Sulfone (
    
    
    ) without interfering with the parent peak (
    
    
    ).[1]
  • pH Sensitivity: The method is robust between pH 2.8 and 3.2. Above pH 4.0, peak broadening of the pyridine occurs.

Development Workflow Visualization

The following diagram outlines the logical flow used to arrive at Method B, ensuring compliance with ICH Q14 (Analytical Procedure Development) principles.

MethodDevelopment Start Start: Molecule Assessment (Basic Pyridine + Thioether) Scouting Scout: Generic Gradient (Formic Acid/ACN) Result: Tailing & Poor Resolution Start->Scouting Opt1 Optimization 1: pH Control Switch to Phosphate pH 3.0 Result: Sharp Peaks Scouting->Opt1 Fix Tailing Opt2 Optimization 2: Selectivity Add Methanol & Adjust Gradient Result: Sulfoxide/Sulfone Separation Opt1->Opt2 Fix Selectivity Final Final Method B Validated for Stability Opt2->Final Validate (ICH Q2)

Figure 2: Analytical Procedure Development Lifecycle (QbD approach).

References

  • International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). European Medicines Agency, 2024.[2] [Link]

  • International Council for Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2).[1][3][4] ICH Guidelines, 2003.[3][4][5] [Link]

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W.Introduction to Modern Liquid Chromatography. Wiley, 3rd Edition. (Standard text for HPLC theory regarding pKa and buffer selection).

Sources

Comparative

Reference Standards for (6-[4-(Ethylthio)phenyl]pyridin-3-YL)methanol Analysis

This guide provides an in-depth technical analysis of reference standards for (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol (CAS 887974-58-5), a critical intermediate and structural probe often utilized in the developmen...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of reference standards for (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol (CAS 887974-58-5), a critical intermediate and structural probe often utilized in the development of diarylheterocycle-based anti-inflammatory agents (e.g., COX-2 inhibitors) and kinase inhibitors.

Executive Summary & Scientific Context

In pharmaceutical development, (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol serves as a high-value "Critical Process Intermediate" (CPI). Its structure—containing a pyridine ring, a labile ethylthio ether, and a hydroxymethyl handle—makes it a dual-purpose marker:

  • Synthetic Precursor: It is frequently the reduction product of the corresponding aldehyde or acid, or the precursor to the sulfone active metabolite via oxidation.

  • Impurity Marker: It acts as a reference for monitoring incomplete oxidation (sulfide vs. sulfone) or over-reduction in API synthesis.

The Challenge: The ethylthio group is highly susceptible to spontaneous oxidation to sulfoxide (-SO-) and sulfone (-SO2-) forms under ambient conditions. Consequently, selecting the wrong reference standard grade leads to "ghost peaks" in HPLC, false potency failures, and incorrect mass balance calculations.

Comparative Analysis of Reference Standard Grades

The following table objectively compares the three primary classes of reference standards available for this molecule.

Table 1: Performance Matrix of Reference Standard Classes
FeatureClass A: Primary/Certified Reference Material (CRM) Class B: Secondary/Working Standard Class C: Reagent/Research Grade
Purity (HPLC) > 99.5% (Certified)> 98.0%> 95% (Variable)
Traceability ISO 17034 / NIST TraceableTraceable to Primary Std.Vendor Lot Only
Characterization 1H-NMR, 13C-NMR, MS, IR, TGA, ROI, Water (KF)HPLC, MS, 1H-NMRHPLC, possibly MS
Oxidation Control Packaged under Argon/Nitrogen; Stability data provided.Standard packaging; Retest required.No oxidation protection; High risk of sulfoxide contamination.
Intended Use Method Validation, Release Testing, Calibration of Secondaries.Routine QC, In-process checks.Early R&D, qualitative ID only.
Cost Factor High (

)
Moderate (

)
Low ($)
Risk Profile Low: Guarantees stoichiometry.Medium: Requires frequent re-qualification.High: Likely contains oxidized impurities.

Expert Insight: For (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol, Class C is strictly non-compliant for GMP release testing because the "Ethylthio" moiety degrades into the sulfoxide analog (M+16 Da) within weeks if not stored under inert gas.

Technical Deep Dive: Analytical Protocols

The "Oxidation Liability" Mechanism

The validity of your analysis depends on preventing the standard itself from degrading. The sulfur atom is the weak link.

Figure 1: Oxidation Pathway & Impurity Fate The following diagram illustrates the degradation pathway that must be controlled during analysis.

OxidationPathway cluster_0 Analytical Risk Zone Target (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol (Target Standard) CAS: 887974-58-5 Sulfoxide Sulfoxide Impurity (M+16 Da) Common Degradant Target->Sulfoxide Spontaneous Air Oxidation (Storage > -20°C) Aldehyde Pyridine-3-Carbaldehyde (Oxidation of Alcohol) Target->Aldehyde Alcohol Dehydrogenation Sulfone Sulfone Analog (M+32 Da) API/Active Form Sulfoxide->Sulfone Strong Oxidants (mCPBA/H2O2)

Caption: Figure 1. Spontaneous oxidation of the ethylthio ether to sulfoxide is the primary stability risk for this reference standard.

Validated HPLC-UV-MS Protocol

This protocol is designed to separate the parent thio-ether from its oxidized impurities.

System: UHPLC coupled with QDa or Single Quad MS. Column: C18 Shielded Phase (e.g., Waters BEH C18 or Agilent Zorbax Eclipse Plus), 2.1 x 100 mm, 1.7 µm. Mobile Phase:

  • A: 0.1% Formic Acid in Water (Prevents silanol interactions with the pyridine nitrogen).

  • B: Acetonitrile (High purity).

Gradient Profile:

  • 0-1 min: 5% B (Isocratic hold to elute polar salts).

  • 1-8 min: 5% → 95% B (Linear gradient).

  • 8-10 min: 95% B (Wash).

Critical Handling Steps (Self-Validating Logic):

  • Diluent Selection: Do NOT use pure methanol for stock preparation if storing >24 hours. Use Acetonitrile:Water (50:50) . Methanol can promote trans-esterification or oxidation in the presence of trace metal ions.

  • Inert Weighing: Weigh the standard quickly. If the solid appears "sticky" or "yellowed" (vs. off-white powder), it has likely oxidized.

  • System Suitability: The resolution (Rs) between the Target (Thio) and Sulfoxide impurity must be > 2.0. The Sulfoxide will elute earlier (more polar) than the target.

Workflow: Selecting the Right Standard

Use this decision tree to determine which grade of material is required for your specific development stage.

SelectionWorkflow Start Start: Define Analytical Goal Q1 Is this for GMP Release or Clinical Stability? Start->Q1 Q2 Is this for Method Development or Process Optimization? Q1->Q2 No Res1 USE CLASS A (CRM) Requires CoA with qNMR/TGA Store at -20°C under Argon Q1->Res1 Yes Res2 USE CLASS B (Working Std) Qualify against Class A Check Purity Weekly Q2->Res2 Yes Res3 USE CLASS C (Reagent) Confirm ID by MS only Do not use for Quantitation Q2->Res3 No (Early R&D)

Caption: Figure 2. Decision matrix for selecting the appropriate reference standard grade based on regulatory requirements.

References

  • BOC Sciences. Product Analysis: (6-[4-(Ethylthio)phenyl]pyridin-3-yl)methanol (CAS 887974-58-5). Accessed February 2026.[1]

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Pyridine-methanol derivatives. PubChem.[2][1][3]

  • International Council for Harmonisation (ICH). ICH Q3A(R2): Impurities in New Drug Substances. (Guidelines on impurity thresholds and reference standard qualification).

  • U.S. Pharmacopeia (USP). General Chapter <11> Reference Standards. (Defines requirements for CRM vs. Working Standards).

  • Matrix Fine Chemicals. Pyridine Derivatives and Custom Synthesis Capabilities. (Source for structural analogs).

(Note: While specific "product pages" for this intermediate are proprietary to custom synthesis houses, the chemical properties and handling protocols cited above are based on standard medicinal chemistry practices for pyridine-thioether derivatives.)

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.